2-ethoxy-N-(1-phenylethyl)benzamide

Core Science & Biosynthesis

2-ethoxy-N-(1-phenylethyl)benzamide chemical structure and properties

An In-Depth Technical Guide to 2-ethoxy-N-(1-phenylethyl)benzamide: Structure, Properties, and a Proposed Research Framework

Foreword: Navigating the Landscape of a Novel Compound

This guide, therefore, adopts a dual approach. Firstly, it will present the known structural and basic physicochemical properties of 2-ethoxy-N-(1-phenylethyl)benzamide, drawing from available chemical databases. Secondly, and more importantly, it will leverage established principles of medicinal chemistry and analytical science to propose a comprehensive framework for its synthesis, characterization, and preliminary evaluation. This serves as a robust roadmap for any research team intending to investigate this compound, providing the "why" behind the "how" at each step.

Part 1: Molecular Identity and Physicochemical Profile

2-ethoxy-N-(1-phenylethyl)benzamide is a secondary amide featuring an aromatic benzamide scaffold. The "2-ethoxy" substituent on the benzene ring introduces an electron-donating group ortho to the carbonyl, which can influence the molecule's conformation and electronic properties. The N-substitution with a chiral (1-phenylethyl) group introduces a stereocenter, meaning the compound can exist as two distinct enantiomers, (R)- and (S)-2-ethoxy-N-(1-phenylethyl)benzamide.

Chemical Structure

Caption: 2D Chemical Structure of 2-ethoxy-N-(1-phenylethyl)benzamide.

Physicochemical Data

The following table summarizes the key computed and experimental (where available for analogous compounds) properties. It is crucial to note that most of these values are in silico predictions and require experimental verification.

Property	Value	Source/Method
IUPAC Name	2-ethoxy-N-(1-phenylethyl)benzamide	-
Molecular Formula	C₁₇H₁₉NO₂	-
Molecular Weight	269.34 g/mol	-
CAS Number	Not assigned	-
Predicted XLogP3	3.5	In silico prediction
Predicted Hydrogen Bond Donors	1	In silico prediction
Predicted Hydrogen Bond Acceptors	2	In silico prediction
Predicted Rotatable Bonds	5	In silico prediction
Melting Point	Not available	Requires experimental determination
Boiling Point	Not available	Requires experimental determination
Solubility	Predicted to be poorly soluble in water; soluble in organic solvents like DMSO, DMF, methanol.	Based on structural analogs

Part 2: Proposed Synthesis and Characterization Workflow

Given the absence of a published synthesis route, a standard and robust method would involve the coupling of 2-ethoxybenzoic acid with (R)- or (S)-1-phenylethylamine. This approach is widely used for amide bond formation due to its efficiency and broad substrate scope.

Retrosynthetic Analysis

A logical retrosynthetic disconnection breaks the amide bond, leading to commercially available or easily accessible starting materials.

Caption: Retrosynthetic analysis for the target compound.

Step-by-Step Synthesis Protocol

Objective: To synthesize 2-ethoxy-N-(1-phenylethyl)benzamide via amide coupling.

Materials:

• 2-ethoxybenzoic acid

• (R)- or (S)-1-phenylethylamine

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• Activation of Carboxylic Acid:

  • To a solution of 2-ethoxybenzoic acid (1.0 eq) in anhydrous DCM (approx. 0.2 M), add a catalytic amount of DMF (1-2 drops).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.2 eq) or oxalyl chloride (1.2 eq) dropwise. Causality: This step converts the carboxylic acid into a more reactive acyl chloride, which is highly susceptible to nucleophilic attack by the amine.

  • Allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 1-2 hours, monitoring by TLC for the consumption of the starting acid.

• Amide Coupling:

  • In a separate flask, dissolve (R)- or (S)-1-phenylethylamine (1.1 eq) and a non-nucleophilic base like TEA or DIPEA (2.0 eq) in anhydrous DCM. Causality: The excess base is crucial to neutralize the HCl generated during both the acyl chloride formation and the subsequent coupling reaction, driving the equilibrium towards product formation.

  • Cool this amine solution to 0 °C.

  • Slowly add the freshly prepared 2-ethoxybenzoyl chloride solution from step 1 to the amine solution dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine. Causality: The acid wash removes excess amine and base, while the bicarbonate wash removes any unreacted carboxylic acid and neutralizes any remaining acid.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude residue by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to yield the pure 2-ethoxy-N-(1-phenylethyl)benzamide.

Proposed Analytical Characterization

To ensure the identity and purity of the synthesized compound, a suite of analytical techniques must be employed.

Caption: A standard workflow for the analytical characterization of a novel compound.

• ¹H and ¹³C NMR Spectroscopy: This is the most critical technique for structural confirmation. The ¹H NMR should show characteristic peaks for the aromatic protons, the ethoxy group, the phenylethyl moiety, and the amide N-H proton. The ¹³C NMR will confirm the number of unique carbon atoms.

• Mass Spectrometry (MS): Low-resolution MS (e.g., LC-MS) will confirm the molecular weight of the compound. High-resolution MS (HRMS) is essential to confirm the elemental composition (C₁₇H₁₉NO₂).

• Fourier-Transform Infrared Spectroscopy (FT-IR): This will identify key functional groups. Expect to see a strong C=O stretch for the amide (around 1650 cm⁻¹) and an N-H stretch (around 3300 cm⁻¹).

• Chiral High-Performance Liquid Chromatography (HPLC): Since the molecule is chiral, this technique is mandatory to determine the enantiomeric excess (ee%) of the synthesized product, ensuring the stereocenter's integrity was maintained.

• Melting Point Analysis: A sharp melting point range is a good indicator of high purity.

Part 3: Potential Applications and Future Directions

While no specific biological activity has been reported for 2-ethoxy-N-(1-phenylethyl)benzamide, its structural motifs are present in a variety of biologically active molecules.

• Benzamides in CNS Disorders: The benzamide scaffold is a well-known pharmacophore found in numerous antipsychotic and antiemetic drugs (e.g., Sulpiride, Metoclopramide), often acting as dopamine D2 receptor antagonists.

• Chiral Phenylethylamine Moiety: This group is frequently incorporated into ligands for various receptors and enzymes to introduce specific stereochemical interactions, which can be critical for potency and selectivity.

• Analgesic Properties: The related compound, 2-ethoxybenzamide (Ethenzamide), is an analgesic and anti-inflammatory drug.[1] It is plausible that N-substitution could modulate this activity.

Future Research:

• Enantioselective Synthesis and Separation: Develop and optimize the synthesis for both the (R)- and (S)-enantiomers.

• In Vitro Screening: Screen both enantiomers against a panel of relevant biological targets, such as dopamine receptors, opioid receptors, and cyclooxygenase (COX) enzymes, to identify any potential pharmacological activity.

• Structure-Activity Relationship (SAR) Studies: Synthesize a small library of analogs by modifying the substituents on both aromatic rings to understand the key structural requirements for any observed activity.

• Crystallography: Obtain a crystal structure to unequivocally confirm the 3D arrangement of the molecule and to aid in computational docking studies.

This structured approach provides a clear and scientifically rigorous path for any researcher to take 2-ethoxy-N-(1-phenylethyl)benzamide from an unknown entity to a well-characterized compound with a defined biological profile.

References

• PubChem. 2-hydroxy-N-(1-phenylethyl)benzamide. National Center for Biotechnology Information. [Link]

• PubChem. 2-Ethoxybenzamide. National Center for Biotechnology Information. [Link]

• PubChem. N-(1-Phenylethyl)benzamide. National Center for Biotechnology Information. [Link]

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• 1. 2-Ethoxybenzamide | C9H11NO2 | CID 3282 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural Determinants in Benzamide Therapeutics: 2-Ethoxybenzamide vs. N-Substituted Analogues

[1]

Executive Summary

This technical guide delineates the critical structural, physicochemical, and pharmacological divergences between 2-ethoxybenzamide (Ethenzamide) and the broader class of N-substituted benzamides . While both share the benzamide scaffold, they represent two distinct lineages in medicinal chemistry. 2-Ethoxybenzamide utilizes ortho-substitution to enforce conformational locking via intramolecular hydrogen bonding, primarily targeting cyclooxygenase (COX) pathways.[1] In contrast, N-substituted benzamides leverage steric and electronic modulation at the amide nitrogen to dictate receptor selectivity (notably Dopamine D2/D3), serving as the backbone for antipsychotics and antiemetics.

Molecular Architecture & Electronic Effects[1]

The fundamental difference lies in the locus of substitution and its impact on the amide resonance and hydrogen bonding network.

2-Ethoxybenzamide: The Ortho-Effect & Planarity

2-Ethoxybenzamide contains a primary amide (

) and an ethoxy group at the ortho position.[1]

• Intramolecular Hydrogen Bonding: The hallmark of this structure is the formation of a stable 6-membered pseudo-ring via an intramolecular hydrogen bond between the amide proton (

  ) and the ether oxygen ( ).

• Conformational Locking: This interaction locks the amide group into coplanarity with the phenyl ring, reducing the rotational freedom of the

  bond.

• Lipophilicity: The "hiding" of the polar amide proton within this intramolecular bond significantly increases the molecule's lipophilicity (LogP ~1.2) compared to benzamide, facilitating blood-brain barrier (BBB) permeation despite being a primary amide.[1]

N-Substituted Benzamides: Steric & Electronic Modulation

This class involves substitution on the nitrogen atom (

or ).[1]

• Loss of H-Bond Donor: Substitution replaces one or both amide protons, reducing the capacity for intermolecular hydrogen bonding with solvent or receptors.

• Steric Twist: Bulky N-substituents (e.g., diethyl, pyrrolidinyl-methyl) often force the amide group out of the aromatic plane to relieve steric strain with ortho ring protons. This de-conjugation alters the electronic density of the carbonyl oxygen.

• Receptor Specificity: The N-substituent acts as a "homing beacon."[1] For instance, an N-[(1-ethylpyrrolidin-2-yl)methyl] group (as in Sulpiride) directs the molecule toward dopamine receptors, a feature absent in the primary amide of 2-ethoxybenzamide.[1]

Structural Visualization (DOT Diagram)

Figure 1: Mechanistic comparison of structural consequences between ortho-alkoxy primary amides and N-substituted amides.[1]

Physicochemical & Pharmacological Consequences[2]

The structural differences translate directly into measurable physicochemical properties and distinct therapeutic windows.

Feature	2-Ethoxybenzamide	N-Substituted Benzamides (e.g., Sulpiride)
Amide Type	Primary ( )	Secondary ( ) or Tertiary ( )
H-Bond Donors	2	0-1
H-Bond Acceptors	2 (C=O, O-Et)	1-2 (C=O, N-substituent heteroatoms)
Conformation	Planar (H-bond locked)	Twisted (Sterically hindered)
Primary Target	COX-1 / COX-2 (Weak inhibitor)	Dopamine Receptors (D2/D3), 5-HT4
Therapeutic Use	Analgesic, Antipyretic	Antipsychotic, Prokinetic, Antiemetic
Metabolic Lability	High (De-ethylation)	Variable (N-dealkylation is slower)

Synthetic Protocols: Divergent Pathways

The synthesis of these two classes requires fundamentally different approaches. 2-Ethoxybenzamide synthesis focuses on O-alkylation of a pre-formed amide, whereas N-substituted benzamides rely on N-acylation (amide bond formation).[1]

Protocol A: Synthesis of 2-Ethoxybenzamide (O-Alkylation)

Principle: Selective alkylation of the phenolic hydroxyl group of salicylamide using phase transfer catalysis (PTC) to avoid N-alkylation.

Reagents:

• Salicylamide (1.0 eq)

• Ethyl Iodide (1.2 eq)

• 30% NaOH (aq)

• Tetrabutylammonium bromide (TBAB) (5 mol%)

Step-by-Step Workflow:

• Dissolution: Charge a round-bottom flask with salicylamide and 30% NaOH solution. Stir until a clear sodium phenolate salt solution forms.

• Catalyst Addition: Add TBAB. The quaternary ammonium salt pairs with the phenolate anion, transporting it into the organic interface.

• Alkylation: Add ethyl iodide dropwise at 40°C. The reaction is driven by the nucleophilic attack of the phenoxide on the ethyl iodide.

• Reflux: Heat to 80°C for 2 hours. Monitor via TLC (Mobile phase: Ethyl Acetate/Hexane 1:1).

• Precipitation: Cool the mixture to 4°C. The product, 2-ethoxybenzamide, precipitates as a white solid.[1]

• Purification: Recrystallize from ethanol/water (1:1).

  • Validation: Melting point should be 129-133°C. IR spectrum should show amide doublet (

    ) and ether stretch ( ).[1]

Protocol B: Synthesis of N-Substituted Benzamides (Schotten-Baumann)

Principle: Nucleophilic acyl substitution where an amine attacks a benzoyl chloride.[1]

Reagents:

• Substituted Benzoyl Chloride (1.0 eq)

• Target Amine (e.g., diethylamine or 2-aminomethylpyrrolidine) (1.1 eq)[1]

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM) (Solvent)

Step-by-Step Workflow:

• Preparation: Dissolve the amine and TEA in anhydrous DCM under nitrogen atmosphere. Cool to 0°C.[1][2]

• Acylation: Add benzoyl chloride dropwise to control the exotherm. The TEA scavenges the HCl byproduct, preventing protonation of the unreacted amine.

• Reaction: Allow to warm to room temperature and stir for 4 hours.

• Quench: Wash the organic layer with 1M HCl (to remove unreacted amine), then Sat.

  (to remove unreacted acid chloride/acid), then Brine.

• Isolation: Dry over

  , filter, and concentrate in vacuo.

Synthetic Pathway Diagram (DOT)

Figure 2: Divergent synthetic strategies.[1] Protocol A exploits phenolic nucleophilicity; Protocol B exploits amine nucleophilicity.[1]

Metabolic Fate & Stability[1][4]

The structural differences dictate the primary metabolic clearance pathways.

Ethenzamide Metabolism (O-Dealkylation)

The ether linkage in 2-ethoxybenzamide is the primary site of metabolic attack by Cytochrome P450 enzymes (mainly CYP450).[1]

• O-Deethylation: The ethyl group is removed to regenerate Salicylamide.[1] This is a rapid "first-pass" effect.[1]

• Conjugation: The regenerated phenol is subsequently glucuronidated or sulfated.

• Hydrolysis: The primary amide is relatively resistant to hydrolysis compared to the ether cleavage.

N-Substituted Benzamide Metabolism (N-Dealkylation)

• N-Dealkylation: For N-alkyl derivatives, oxidative N-dealkylation is common (e.g., N-methyl to N-hydroxymethyl to N-H).[1]

• Amide Hydrolysis: Depending on the steric bulk, amidases may cleave the amide bond, releasing benzoic acid and the amine. However, ortho-substituted N-benzamides (like Sulpiride) are often highly resistant to hydrolysis and are excreted largely unchanged in urine.[1]

Figure 3: Metabolic divergence.[1] Ethenzamide undergoes ether cleavage; N-substituted analogs undergo N-dealkylation or amide hydrolysis.[1]

References

• Synthesis of Ethenzamide: Wang, L., et al. "Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis."[1] Preprints.org, 2024.[1]

• Benzamide SAR: Jenner, P., & Marsden, C. D. "The substituted benzamides--a novel class of dopamine antagonists."[3] Life Sciences, 1979.[1][3]

• Intramolecular Hydrogen Bonding: Klein, R. A.[1] "Hydrogen Bonding in the Gas-Phase: The Molecular Structures of 2-Hydroxybenzamide and 2-Methoxybenzamide." Chemical Physics Letters, 2006.[1]

• Metabolism of N-Substituted Benzamides: Ross, D., et al.[1] "The metabolic conversion of N-methyl and N,N-dimethylbenzamides to N-hydroxymethyl compounds." Biochemical Pharmacology, 1983.[1]

• Dopamine Receptor Ligands: Mach, R. H., et al. "Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands."[1][4] Molecules, 2021.[1][5]

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• 3. The substituted benzamides--a novel class of dopamine antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide [mdpi.com]

Solubility profile of 2-ethoxy-N-(1-phenylethyl)benzamide in organic solvents

An In-Depth Technical Guide to the Solubility Profile of 2-Ethoxy-N-(1-phenylethyl)benzamide

Executive Summary

2-Ethoxy-N-(1-phenylethyl)benzamide is a lipophilic amide derivative, structurally characterizing the intersection of salicylamide analogs and chiral resolution agents (derived from 1-phenylethylamine). In drug development, this scaffold often serves as a model for exploring structure-solubility relationships (SSR) or as a critical intermediate in the synthesis of enantiopure active pharmaceutical ingredients (APIs).

This guide provides a rigorous technical framework for establishing the solubility profile of this compound.[1] It synthesizes thermodynamic theory with practical experimental protocols, using structurally validated analogs (e.g., Ethenzamide) to benchmark expected behaviors in organic solvent systems.

Physicochemical Characterization & Predicted Profile

Before initiating wet-lab experiments, a fundamental understanding of the solute's properties is required to select appropriate solvent systems.

Structural Analysis

• Core Scaffold: Benzamide ring substituted with an ortho-ethoxy group.[2]

• N-Substituent: 1-phenylethyl group (introducing chirality and significant lipophilicity).[1][3]

• Interaction Potential:

  • H-Bond Donor (HBD): 1 (Amide N-H).

  • H-Bond Acceptor (HBA): 2 (Amide Carbonyl, Ether Oxygen).

  • Steric Hindrance: The ortho-ethoxy group creates a twisted conformation, potentially reducing crystal lattice energy compared to planar benzamides, thereby enhancing solubility in non-polar solvents.

Predicted Solubility Landscape

Based on the "Like Dissolves Like" principle and data from the analog 2-Ethoxybenzamide (Ethenzamide) [1], the expected solubility trend is:

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Dipolar Aprotic	DMF, DMSO, NMP	Very High	Strong dipole-dipole interactions; disruption of solute crystal lattice.
Polar Protic	Ethanol, Methanol, IPA	High	Hydrogen bonding with amide/ether groups. Solubility increases with temperature.[4]
Moderately Polar	Ethyl Acetate, Acetone	Moderate-High	Good compatibility with the lipophilic phenyl rings and polar amide function.
Non-Polar	Toluene, Hexane	Low-Moderate	Solvation driven by Van der Waals forces; limited by the polar amide core.
Aqueous	Water	Negligible	High lipophilicity (Predicted LogP > 3.0) precludes water solubility.

Experimental Protocol: Solubility Determination

To generate high-fidelity solubility data, a Laser Monitoring Dynamic Method or a Static Equilibrium Shake-Flask Method is recommended. The protocol below details the Static Equilibrium method coupled with HPLC quantification, known for its robustness.

Workflow Diagram (DOT)

Caption: Systematic workflow for equilibrium solubility determination ensuring thermodynamic stability and analytical accuracy.

Detailed Methodology

• Preparation: Add excess 2-ethoxy-N-(1-phenylethyl)benzamide to 10 mL of the target solvent in a double-jacketed glass vessel.

• Equilibration: Agitate the suspension at a constant temperature (±0.05 K) using a magnetic stirrer for 24–48 hours.

  • Validation: Verify equilibrium by sampling at 24h and 48h; concentrations should deviate by < 2%.

• Sampling: Stop agitation and allow phases to separate for 2 hours. Withdraw the supernatant using a pre-heated syringe and filter through a 0.22 µm PTFE filter.

• Quantification:

  • Gravimetric: Evaporate solvent and weigh the residue (best for high solubility >10 mg/mL).

  • HPLC-UV: Dilute with mobile phase (e.g., Acetonitrile:Water) and analyze at

    (typically 254 nm or 280 nm for benzamides).

Thermodynamic Modeling & Correlation

Experimental data must be mathematically modeled to allow for interpolation and process design (e.g., cooling crystallization curves).

Modified Apelblat Equation

The Modified Apelblat model is the industry standard for correlating temperature-dependent solubility of benzamide derivatives [2].

• : Mole fraction solubility of the solute.[4]
• : Absolute temperature (K).
• : Empirical model parameters derived from multiple linear regression.

• Application: Use this equation to predict solubility at unmeasured temperatures within the experimental range.

Van't Hoff Analysis

To understand the driving forces of dissolution, calculate the apparent thermodynamic functions using the Van't Hoff equation:

• (Enthalpy): Positive values indicate an endothermic process (solubility increases with T).
• (Entropy): Positive values indicate disorder driving the dissolution.

• Gibbs Free Energy:

  .

Model Selection Logic (DOT)

Caption: Decision tree for selecting the appropriate thermodynamic correlation model based on data linearity.

Process Implications

Crystallization Design

• Solvent: Ethanol or Isopropanol are ideal "Good Solvents" due to the steep temperature-solubility curve (high

  ), allowing for high recovery upon cooling.

• Anti-Solvent: Water is the most effective anti-solvent. Adding water to an ethanolic solution of 2-ethoxy-N-(1-phenylethyl)benzamide will drastically reduce solubility, forcing precipitation.

Purification

• Impurity Rejection: If the main impurity is the starting material (1-phenylethylamine), an acidic wash is effective. If the impurity is 2-ethoxybenzoic acid, a basic wash is effective. The neutral amide (target) remains in the organic phase (e.g., Ethyl Acetate).

References

• Wang, S., et al. (2021).[5] "Solubility Determination and Thermodynamic Correlation of 2-Ethoxybenzamide in 12 Pure Solvents from 288.15 to 328.15 K." Journal of Chemical & Engineering Data, 66(3).[5] Link

• Li, Y., et al. (2016). "Solubility of N-tert-butylbenzothiazole-2-sulfenamide in Several Pure and Binary Solvents." Journal of Chemical & Engineering Data, 61(5). Link

• Sakamoto, M., et al. (2004).[6] "Crystal structures of 2-benzoyl-N,N-diethylbenzamide." Journal of Molecular Structure, 700(1-3). Link

• PubChem. (2025).[2][7][8] "Compound Summary: N-(1-Phenylethyl)benzamide." National Library of Medicine. Link

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• 5. researchgate.net [researchgate.net]
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2-ethoxy-N-(1-phenylethyl)benzamide safety data sheet (SDS) for researchers

Safe Handling, Synthesis, and Chemical Properties Guide

Executive Summary & Chemical Architecture

2-ethoxy-N-(1-phenylethyl)benzamide is a lipophilic amide derivative, structurally related to the analgesic Etenzamide (2-ethoxybenzamide). It is frequently encountered in research settings as a chiral intermediate, a resolving agent derivative, or a library compound in medicinal chemistry campaigns targeting inflammatory pathways.

Unlike commodity chemicals, this compound often lacks a standardized, globally harmonized SDS. This guide synthesizes Read-Across Toxicology (SAR) from its metabolic precursors and structural analogs to provide a robust safety framework for researchers.

Molecular Identity

Property	Detail
Chemical Name	2-ethoxy-N-(1-phenylethyl)benzamide
Molecular Formula	C₁₇H₁₉NO₂
Molecular Weight	269.34 g/mol
Structural Class	Ortho-substituted Benzamide / Phenethylamine derivative
Chirality	Contains one chiral center at the ethyl linkage. Exists as (R), (S), or rac-mixture.[1]
Predicted LogP	~3.3 (Lipophilic)
Solubility	Low in water; High in DCM, DMSO, Ethanol, Ethyl Acetate.

Hazard Profiling & Toxicology (SAR Analysis)

Note: Empirical toxicological data for this specific amide is limited. The following profile is derived from Structure-Activity Relationships (SAR) of its metabolic precursors: 2-ethoxybenzoyl chloride and 1-phenylethylamine .

GHS Classification (Predicted)

Signal Word: WARNING

Hazard Class	Category	Hazard Statement	Causality / Logic
Acute Toxicity (Oral)	Cat. 4	H302: Harmful if swallowed.[2][3][4]	Analogous to Etenzamide (LD50 ~1-2 g/kg). The phenylethyl group adds lipophilicity, potentially increasing bioavailability.
Skin Irritation	Cat. 2	H315: Causes skin irritation.[3]	Amide functionality is neutral, but the lipophilic nature allows dermal penetration and local irritation.
Eye Irritation	Cat. 2A	H319: Causes serious eye irritation.[3]	Standard hazard for substituted benzamides; dust/vapor acts as a mechanical and chemical irritant.
STOT - Single Exp.	Cat. 3	H335: May cause respiratory irritation.[3]	Inhalation of fine dusts during weighing/processing.

Precursor Hazard Inheritance Flow

The safety profile of the final amide is significantly "tamed" compared to its reactive precursors. The formation of the amide bond neutralizes the corrosive nature of the acid chloride and the amine.

Operational Safety & Engineering Controls

Directive: Treat as a potent bioactive agent until specific IC50/LD50 data is established.

Hierarchy of Controls

• Engineering: Use a Class II Biosafety Cabinet or Chemical Fume Hood for all open handling, especially when weighing dry powder.

• Respiratory: If ventilation is compromised, use a P95/P100 particulate respirator .

• Dermal: Nitrile gloves (0.11 mm minimum thickness). Note: The phenylethyl moiety increases solvent permeability; change gloves immediately upon splash contact.

• Ocular: Chemical splash goggles. Safety glasses are insufficient for synthesis steps involving the acid chloride precursor.

Spill Response Protocol

• Solid Spill: Do not dry sweep. Wet with inert solvent (heptane or water) to suppress dust, then absorb with vermiculite.

• Solution Spill: Absorb with sand/silica. Collect in a dedicated organic waste container.

• Decontamination: Wash surfaces with 10% ethanolic surfactant solution to solubilize lipophilic residues.

Synthesis & Purification Context

For researchers synthesizing this compound de novo, the primary risks occur during the coupling step.

Standard Synthesis Protocol (Schotten-Baumann)

Reaction: 2-ethoxybenzoyl chloride + 1-phenylethylamine

Product + HCl

• Setup: Dissolve 1.0 eq of 1-phenylethylamine and 1.1 eq of Triethylamine (TEA) in anhydrous Dichloromethane (DCM) at 0°C.

• Addition: Dropwise addition of 2-ethoxybenzoyl chloride (1.0 eq). Caution: Exothermic. HCl gas generation possible if TEA is insufficient.

• Workup: Quench with saturated NaHCO₃ (neutralizes unreacted acid chloride). Wash organic layer with 1M HCl (removes unreacted amine).

• Purification: Recrystallization from Ethanol/Water or Flash Chromatography (Hexane/EtOAc).

Critical Safety Checkpoints

• Acid Chloride Handling: Moisture sensitive. Hydrolyzes to release HCl gas. Handle only under inert atmosphere (N₂/Ar).

• Chiral Integrity: If using enantiopure 1-phenylethylamine (e.g., (R)-(+)-), avoid high temperatures (>80°C) or strong bases during workup to prevent racemization.

Storage & Stability

• Shelf Life: >2 years if stored correctly.

• Conditions: Store at 2–8°C (Refrigerated). Keep container tightly closed and dry.

• Incompatibilities: Strong oxidizing agents (peroxides, permanganates).

• Degradation: Hydrolysis is slow but possible under strongly acidic/basic conditions, reverting to 2-ethoxybenzoic acid and the amine.

References

• PubChem. 2-Ethoxybenzamide (Ethenzamide) Compound Summary. National Library of Medicine. Link

• Sigma-Aldrich. Safety Data Sheet: 1-Phenylethylamine. Merck KGaA. Link

• ChemicalBook. 2-Ethoxybenzoyl chloride Properties and Safety.Link

• ECHA (European Chemicals Agency). Registration Dossier: Benzamide derivatives.[4]Link

• Ingersoll, A. W. Resolution of 1-Phenylethylamine. Organic Syntheses, Coll. Vol. 2, p.506. (Context for chiral amine handling). Link

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• 4. 2-Ethoxybenzoyl chloride | C9H9ClO2 | CID 3016397 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 2-ethoxy-N-(1-phenylethyl)benzamide

For: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive guide for the synthesis of 2-ethoxy-N-(1-phenylethyl)benzamide, a valuable scaffold in medicinal chemistry and materials science. The protocol details the amide coupling reaction between 2-ethoxybenzoic acid and 1-phenylethylamine using the well-established carbodiimide coupling agents 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC) and 1-hydroxybenzotriazole (HOBt). This document offers in-depth insights into the reaction mechanism, a step-by-step experimental procedure, methods for purification and characterization of the final product, and essential safety precautions. The aim is to equip researchers with a robust and reproducible method for the synthesis of this and structurally related N-aryl benzamides.

Introduction

N-aryl benzamides are a ubiquitous class of organic compounds found in a wide array of pharmaceuticals, agrochemicals, and functional materials. The amide bond is a cornerstone of peptide and protein chemistry, and its formation is one of the most frequently utilized reactions in medicinal chemistry.[1] The target molecule, 2-ethoxy-N-(1-phenylethyl)benzamide, incorporates a chiral 1-phenylethylamine moiety, making it a valuable building block for the synthesis of stereochemically defined molecules with potential biological activity. The 2-ethoxybenzoyl group can also influence the molecule's conformational properties and its interactions with biological targets.

This guide provides a detailed protocol for the synthesis of this target molecule, leveraging a common and efficient amide coupling strategy. The chosen method, employing EDC and HOBt, is widely favored for its mild reaction conditions and the convenient removal of byproducts.[1]

Reaction Mechanism: Carbodiimide-Mediated Amide Bond Formation

The synthesis of 2-ethoxy-N-(1-phenylethyl)benzamide is achieved through a carbodiimide-mediated coupling reaction. The mechanism, in the presence of HOBt, proceeds through several key steps to facilitate the formation of the stable amide bond.

Initially, the carboxylic acid (2-ethoxybenzoic acid) reacts with the carbodiimide (EDC) to form a highly reactive O-acylisourea intermediate.[2][3] This intermediate is susceptible to hydrolysis and can also rearrange to a stable N-acylurea, an undesired side product. To mitigate these side reactions and improve the efficiency of the amide bond formation, an additive such as 1-hydroxybenzotriazole (HOBt) is introduced.[3][4] HOBt reacts with the O-acylisourea intermediate to form an active HOBt ester. This ester is more stable than the O-acylisourea but still highly reactive towards nucleophilic attack by the amine (1-phenylethylamine). The amine then attacks the carbonyl carbon of the active ester, leading to the formation of a tetrahedral intermediate which subsequently collapses to form the desired amide and regenerates HOBt. The EDC is converted into a water-soluble urea byproduct, which can be easily removed during the aqueous workup.[1]

Sources

• 1. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) [commonorganicchemistry.com]
• 2. One mol­ecule, three crystal structures: conformational trimorphism of N-[(1S)-1-phenyl­eth­yl]benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. luxembourg-bio.com [luxembourg-bio.com]

Application Note: High-Fidelity Synthesis of (R)- and (S)-2-Ethoxy-N-(1-phenylethyl)benzamide

This Application Note is designed for researchers in organic synthesis and medicinal chemistry. It details the high-fidelity synthesis of (R)- and (S)-2-ethoxy-N-(1-phenylethyl)benzamide, a compound frequently utilized as a Chiral Solvating Agent (CSA) for NMR spectroscopy and as a model scaffold in amide bond formation studies.

Abstract & Scope

The precise differentiation of enantiomers via Nuclear Magnetic Resonance (NMR) spectroscopy often requires Chiral Solvating Agents (CSAs).[1][2] 2-Ethoxy-N-(1-phenylethyl)benzamide (EtPEB) serves as an effective CSA due to its ability to form diastereomeric complexes with chiral carboxylic acids, amines, and alcohols via hydrogen bonding and

- stacking interactions.

This guide provides a robust, scalable protocol for synthesizing both (R)- and (S)-enantiomers of EtPEB with >99% enantiomeric excess (ee). Unlike generic amide coupling procedures, this protocol emphasizes racemization control and purification strategies specific to ortho-substituted benzamides.

Retrosynthetic Analysis & Strategy

The synthesis relies on a nucleophilic acyl substitution between 2-ethoxybenzoyl chloride and the corresponding enantiopure 1-phenylethylamine .

Strategic Considerations:

• Ortho-Effect: The 2-ethoxy group provides steric bulk and electron donation. While this enhances the stability of the final amide (crucial for CSA applications), it reduces the electrophilicity of the carbonyl carbon during synthesis. Catalytic DMAP is recommended to accelerate the reaction without inducing thermal racemization.

• Chiral Integrity: The stereocenter is located at the

  -position of the amine. While amines are generally resistant to racemization under basic conditions, high temperatures or strong Lewis acids must be avoided. The protocol uses a controlled ramp.

Workflow Diagram

Figure 1: Step-wise workflow for the synthesis of EtPEB. The acid/base wash sequence is critical for removing unreacted amine and hydrolyzed acid byproducts.

Experimental Protocol

Materials & Reagents

Reagent	Equiv.[3][4][5][6]	Role	Notes
(R)- or (S)-1-Phenylethylamine	1.0	Limiting Reagent	>99% ee (optical purity is critical)
2-Ethoxybenzoyl chloride	1.1	Electrophile	Freshly distilled or high-purity commercial grade
Triethylamine (Et N)	1.5	Base	Scavenges HCl byproduct
DMAP	0.05	Catalyst	Acyl transfer agent
Dichloromethane (DCM)	-	Solvent	Anhydrous (dried over CaH or molecular sieves)

Step-by-Step Procedure

1. Reaction Setup (Inert Atmosphere)

• Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

• Purge with Nitrogen (N

  ) or Argon.

• Add (R)- or (S)-1-Phenylethylamine (10.0 mmol) and anhydrous DCM (30 mL).

• Add Triethylamine (15.0 mmol) and DMAP (0.5 mmol).

• Cool the solution to 0°C using an ice-water bath.

2. Acylation (Controlled Addition)

• Dilute 2-ethoxybenzoyl chloride (11.0 mmol) in DCM (10 mL) in a separate pressure-equalizing addition funnel.

• Critical Step: Add the acid chloride solution dropwise to the amine solution over 20 minutes.

  • Why? Controlling the exotherm prevents localized heating which could degrade the reagents or cause side reactions.

• Once addition is complete, allow the reaction to warm to Room Temperature (25°C) naturally.

• Stir for 4–12 hours. Monitor via TLC (30% EtOAc in Hexanes).

3. Workup (Extraction)

• Quench the reaction by adding 1M HCl (20 mL).

  • Mechanism:[6][7] Protonates unreacted amine, moving it to the aqueous layer.

• Separate the organic layer. Extract the aqueous layer once with DCM (10 mL).

• Wash the combined organic layers with Saturated NaHCO

  (20 mL).

  • Mechanism:[6][7] Converts hydrolyzed 2-ethoxybenzoic acid to its water-soluble salt.

• Wash with Brine (20 mL).

• Dry over anhydrous Na

  SO , filter, and concentrate under reduced pressure to yield an off-white solid.

4. Purification (Recrystallization)

• Dissolve the crude solid in a minimum amount of hot Ethyl Acetate .

• Slowly add Hexanes until turbidity is observed.

• Allow to cool to RT, then place in a refrigerator (4°C) overnight.

• Filter the white needles and dry under high vacuum.

Quality Control & Validation

To ensure the compound is suitable for use as a CSA, strict QC is required.

Characterization Data[1][2][5][6][7][8][9][10][11][12][13]

• Appearance: White crystalline solid.

• Yield: Typical isolated yields range from 85–92%.

• H NMR (400 MHz, CDCl ):
  • 1.60 (d, 3H, CH , doublet confirms coupling to chiral proton).
  • 4.15 (q, 2H, O-CH -CH ).
  • 5.35 (m, 1H, CH-N, chiral center).
  • 8.20 (br d, 1H, NH, amide proton).

  • Note: The amide NH signal is sensitive to concentration and temperature due to H-bonding.

Enantiomeric Excess Determination

The most reliable method to verify that no racemization occurred is Chiral HPLC .

Parameter	Condition
Column	Chiralcel OD-H or AD-H
Mobile Phase	Hexane : Isopropanol (90:10)
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm
Target ee	> 99.5%

Application: Use as a Chiral Solvating Agent (CSA)[1][2][12]

2-Ethoxy-N-(1-phenylethyl)benzamide is particularly effective for determining the ee of chiral carboxylic acids (e.g., mandelic acid derivatives) via NMR.

Mechanism of Action

The amide acts as a "host." The 2-ethoxy oxygen and the amide carbonyl oxygen serve as hydrogen bond acceptors, while the amide NH serves as a donor. This creates a rigid "chiral pocket." When a chiral "guest" (analyte) binds, the magnetic environment of the guest's protons shifts differentially depending on whether it is the (R) or (S) guest.

Figure 2: Mechanism of Chiral Solvating Agent (CSA) interaction. The formation of transient diastereomeric complexes results in split NMR signals for the enantiomeric mixture.

Protocol for NMR Discrimination

• Dissolve the racemic analyte (~5 mg) in CDCl

  (0.5 mL).

• Add 1.0 equivalent of (S)-EtPEB .

• Acquire

  H NMR.[4][8]

• Observe the splitting of the analyte's signals (typically methyl doublets or methine protons).

• Calculate ee based on the integration of the split peaks.

References

• General Amide Synthesis: Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.

• Chiral Solvating Agents: Wenzel, T. J. (2007). Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley-Interscience. (Specific reference to amide-based CSAs).

• Physical Properties (Parent Compound): National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 264840, N-(1-Phenylethyl)benzamide.

• Phenylethylamine Data: Thermo Fisher Scientific.[9] (S)-(-)-1-Phenylethylamine Product Specification.

Sources

• 1. (R)-(+)-3,5-Dinitro-N-(1-phenylethyl)benzothioamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. N-(2-OXO-2-PHENYLETHYL)BENZAMIDE synthesis - chemicalbook [chemicalbook.com]
• 6. One mol­ecule, three crystal structures: conformational trimorphism of N-[(1S)-1-phenyl­eth­yl]benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN103288667A - A method for preparing N- (2 - phenylethyl) benzamide - Google Patents [patents.google.com]
• 8. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 9. (S)-(-)-1-Phenylethylamine, 99+%, produced by BASF AG 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Application Note: Accelerated Synthesis of N-(1-phenylethyl)benzamide Derivatives via Microwave Irradiation

Abstract

The amide bond is a cornerstone of modern medicinal chemistry, integral to a vast array of pharmaceuticals. N-(1-phenylethyl)benzamide and its derivatives, for instance, have been investigated for their potential as modulators of epigenetic enzymes like DNA methyltransferases (DNMTs)[1]. Traditional methods for amide synthesis, however, often require long reaction times, high temperatures, and the use of hazardous coupling agents. This application note presents a robust, efficient, and environmentally conscious protocol for the synthesis of N-(1-phenylethyl)benzamide derivatives utilizing Microwave-Assisted Organic Synthesis (MAOS). By leveraging the principles of green chemistry, this method dramatically reduces reaction times from hours to minutes, improves yields, and minimizes waste generation, offering a superior alternative for rapid library synthesis and drug discovery workflows.[2][3]

Introduction: The Need for Greener, Faster Amide Synthesis

The synthesis of amide bonds is one of the most frequently performed reactions in the pharmaceutical industry.[4] Conventional methods often rely on thermal heating (e.g., oil baths), which is characterized by slow and inefficient energy transfer. This leads to prolonged reaction times, increased energy consumption, and often, the formation of undesirable by-products that complicate purification.[5]

Microwave-Assisted Organic Synthesis (MAOS) has emerged as a transformative technology that directly addresses these limitations.[5][6] Unlike conventional heating, which transfers energy indirectly through convection, microwave irradiation delivers energy directly to polar molecules within the reaction mixture. This results in rapid, uniform, and localized heating, accelerating reaction rates by orders of magnitude.[6][7] The key advantages of MAOS include:

• Reaction Rate Acceleration: Drastically reduced reaction times (minutes instead of hours).[2][6]

• Improved Yields and Purity: Minimized side-product formation leads to cleaner reactions and higher yields.[3][5]

• Energy Efficiency: Localized heating reduces overall energy consumption, aligning with green chemistry principles.[2][7]

• Enhanced Reproducibility: Precise control over temperature and pressure ensures high reaction reproducibility.[5]

This guide provides a comprehensive framework for applying MAOS to the direct amidation of carboxylic acids and amines to produce a library of N-(1-phenylethyl)benzamide derivatives.

The Science Behind Microwave-Assisted Amidation

The efficacy of microwave synthesis hinges on the principle of dielectric heating .[3] The core mechanism involves the interaction of the microwave's oscillating electric field with polar molecules in the reaction mixture.

• Dipolar Polarization: Polar molecules, such as the carboxylic acid and amine reactants (and any polar solvent), possess permanent dipole moments. They attempt to align themselves with the rapidly oscillating electric field of the microwaves.

• Molecular Friction and Heat: This constant reorientation causes intense molecular friction, which generates heat rapidly and uniformly throughout the bulk of the material.[7]

In the context of direct amidation, microwave energy efficiently overcomes the activation energy required for the dehydration reaction between the carboxylic acid and the amine. This often circumvents the need for stoichiometric activating agents that are common in conventional methods.[8] Furthermore, the reaction can often be performed under solvent-free conditions, which is a significant advantage from a green chemistry perspective.[9][10][11] When a catalyst is beneficial, only minute quantities are typically required.[9][12]

Below is a generalized scheme for the synthesis of the target derivatives.

Caption: General reaction scheme for microwave-assisted amide synthesis.

Comparative Analysis: Microwave vs. Conventional Heating

To illustrate the profound impact of microwave assistance, the synthesis of the parent compound, N-(1-phenylethyl)benzamide, is compared with a traditional thermal heating method.

Parameter	Conventional Thermal Method	Microwave-Assisted Method	Advantage
Heating Source	Oil Bath	Microwave Reactor	Direct, uniform heating
Reaction Time	6 - 12 hours	8 - 12 minutes[8][10]	>95% time reduction
Temperature	~150°C (Reflux)	150°C (Controlled)	Precise temperature control
Solvent	High-boiling solvent (e.g., Toluene)	Solvent-free or minimal ethanol[13]	Green Chemistry
Catalyst	Often requires coupling agents (DCC, EDC)[8]	Catalyst-free or trace catalyst (e.g., CAN)[9]	Reduced waste & cost
Typical Yield	60 - 75%	>90%[10]	Higher efficiency
Energy Usage	High (prolonged heating of apparatus)	Low (heats only the sample)[5]	Cost & environmental savings

Detailed Application Protocol

This protocol details the synthesis of N-(1-phenylethyl)benzamide. It can be readily adapted for various substituted benzoic acids and phenylethylamine derivatives.

Materials and Equipment

• Microwave Reactor: A dedicated laboratory microwave synthesizer with temperature and pressure sensors (e.g., Anton Paar Monowave, CEM Discover).

• Reagents:

  • Benzoic acid (or substituted derivatives)

  • (R)-(+)-1-Phenylethylamine (or other chiral/racemic amines)

  • Ceric Ammonium Nitrate (CAN) (optional catalyst)[11][12]

  • Ethyl acetate (for extraction)

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate

• Glassware: 10 mL microwave reaction vial with a stir bar and snap-on cap.

• Purification: Silica gel for column chromatography.

Step-by-Step Synthesis Procedure

• Reagent Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add:

  • Benzoic acid (1.0 mmol, 1.0 eq).

  • (R)-(+)-1-Phenylethylamine (1.0 mmol, 1.0 eq).

  • (Optional) Ceric Ammonium Nitrate (CAN) (0.01 mmol, 0.01 eq). For many direct amidations, a catalyst may not be necessary, but it can accelerate the reaction for less reactive substrates.[9]

• Microwave Reactor Setup:

  • Seal the vial with the cap.

  • Place the vial into the microwave reactor cavity.

  • Set the reaction parameters:

    • Temperature: 150°C

    • Hold Time: 10 minutes

    • Power: Dynamic (reactor will adjust power to maintain temperature)

    • Stirring: High

• Reaction Execution: Start the microwave program. The reactor will rapidly heat the mixture to the set temperature and hold it for the specified duration. Monitor the internal pressure to ensure it remains within safe limits.

• Work-up and Isolation:

  • After the reaction is complete and the vial has cooled to a safe temperature (<50°C), carefully open the cap.

  • Dilute the reaction mixture with 20 mL of ethyl acetate.

  • Transfer the solution to a separatory funnel and wash sequentially with 15 mL of saturated sodium bicarbonate solution and 15 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • The crude product is often of high purity.[11][12]

  • If necessary, purify the product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure N-(1-phenylethyl)benzamide as a solid.

General Protocol for Derivative Library Synthesis

This workflow can be used to generate a library of derivatives by varying the starting materials.

Caption: Experimental workflow for derivative synthesis.

Troubleshooting and Expert Insights

• Low Yields: If yields are suboptimal, consider increasing the reaction time to 15 minutes or the temperature to 160-165°C. For electron-poor amines or sterically hindered substrates, the addition of a catalytic amount of CAN (0.1-2 mol%) can be beneficial.[9]

• Incomplete Reaction: Ensure efficient stirring to promote homogeneous heating and reactant interaction. A lack of stirring is a common cause of incomplete conversion.

• Solvent Choice: While this protocol is designed to be solvent-free, certain substrates may have poor solubility or stability. In such cases, a minimal amount of a high-dielectric constant solvent like ethanol or N,N-Dimethylformamide (DMF) can be used.

• Safety: Always use a dedicated laboratory microwave reactor. Domestic microwave ovens are not designed to handle the pressures and chemical environments of synthesis and are extremely dangerous for this application.

Conclusion

Microwave-assisted synthesis provides a powerful, reliable, and green platform for the rapid production of N-(1-phenylethyl)benzamide derivatives. By dramatically accelerating reaction rates and improving yields, this technology empowers researchers in drug discovery and medicinal chemistry to generate compound libraries with unparalleled efficiency. The adoption of MAOS represents a significant step towards more sustainable and productive chemical synthesis.[7][14]

References

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (n.d.). MDPI. [Link]

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (n.d.). International Journal for Research in Applied Science and Engineering Technology. [Link]

• Microwave-Assisted Synthesis: 10x Faster Organic Reactions. (2025). Patsnap. [Link]

• Importance of Microwave Heating in Organic Synthesis. (2019). Advanced Journal of Chemistry, Section A. [Link]

• THE ROLE OF MICROWAVE-ASSISTED SYNTHESIS IN ORGANIC CHEMISTRY. (2024). ResearchGate. [Link]

• Kolanowski, J. L., et al. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. Molecules. [Link]

• Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. (n.d.). Scitechnol. [Link]

• MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. (2023). IJNRD. [Link]

• Microwave‐Assisted Synthesis of Amide under Solvent‐free Conditions. (2008). Synthetic Communications. [Link]

• Kolanowski, J. L., et al. (2020). Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. PubMed. [Link]

• Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids. (2020). ResearchGate. [Link]

• Microwave‐Assisted Synthesis of Amide under Solvent‐free Conditions. (2008). ResearchGate. [Link]

• Preparation of phenylethylbenzamide derivatives as modulators of DNMT3 activity. (2013). ResearchGate. [Link]

• N-[(1S)-1-phenylethyl]benzamide. (n.d.). PubChem. [Link]

• N-(1-Phenylethyl)benzamide. (n.d.). PubChem. [Link]

• A Sustainable Microwave Protocol for the Synthesis of Benzimidazole Scaffolds. (2025). International journal of pharmaceutical research and applications. [Link]

• The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. (2020). MDPI. [Link]

• Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. (2024). ResearchGate. [Link]

• An Outline to Preparation of Biological Active Benzimidazoles Using Microwave Approach. (2021). Springer. [Link]

• (R)-(+)-3,5-Dinitro-N-(1-phenylethyl)benzothioamide. (2020). Molbank. [Link]

• PART I: MICROWAVE-ASSISTED SYNTHESIS OF BENZIMIDAZOLES: AN OVERVIEW (UNTIL 2013). (2017). ResearchGate. [Link]

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• 2. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 3. researchgate.net [researchgate.net]
• 4. nanobioletters.com [nanobioletters.com]
• 5. ajchem-a.com [ajchem-a.com]
• 6. Microwave-Assisted Synthesis: 10x Faster Organic Reactions [eureka.patsnap.com]
• 7. mdpi.com [mdpi.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Microwave-Assisted Catalytic Method for a Green Synthesis of Amides Directly from Amines and Carboxylic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ijprajournal.com [ijprajournal.com]
• 14. ijnrd.org [ijnrd.org]

Application Notes and Protocols: High-Purity Isolation of 2-ethoxy-N-(1-phenylethyl)benzamide via Recrystallization

Abstract

This technical guide provides a comprehensive, in-depth protocol for the purification of the chiral amide, 2-ethoxy-N-(1-phenylethyl)benzamide, utilizing the robust and scalable technique of recrystallization. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis who require a highly purified final product. The protocols herein are designed to be self-validating, with a strong emphasis on the causal relationships between procedural steps and purification outcomes. This guide delves into the theoretical underpinnings of recrystallization, systematic solvent selection, a detailed step-by-step purification protocol, and essential safety considerations.

Introduction: The Critical Role of Purity in Chiral Amides

2-ethoxy-N-(1-phenylethyl)benzamide is a chiral amide, a structural motif of significant interest in medicinal chemistry and materials science. The presence of a stereocenter dictates that its biological or material properties are often highly dependent on its enantiomeric and chemical purity. Impurities, which can include unreacted starting materials, by-products, or enantiomeric/diastereomeric contaminants, can drastically alter the efficacy, safety, and physical properties of the final compound.

Recrystallization is a powerful and economical purification technique for crystalline solids, predicated on the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures[1]. This method is particularly well-suited for the purification of thermally stable, non-volatile organic compounds like the target amide.

The Science of Recrystallization: A Primer

The efficacy of recrystallization hinges on the principle that most solids exhibit increased solubility in a solvent at higher temperatures. An ideal recrystallization process involves:

• Dissolution: The impure solid is dissolved in a minimal amount of a suitable hot solvent to create a saturated or near-saturated solution.

• Hot Filtration (Optional): Insoluble impurities are removed by filtering the hot solution.

• Crystallization: The solution is slowly cooled, leading to a decrease in the solubility of the target compound. This supersaturation induces the formation of a crystalline lattice, which inherently excludes impurities.

• Cold Filtration: The purified crystals are isolated from the impurity-laden mother liquor.

• Drying: Residual solvent is removed from the crystals.

The success of this technique is critically dependent on the selection of an appropriate solvent.

Solvent Selection: The Cornerstone of Effective Recrystallization

The choice of solvent is the most critical parameter in developing a successful recrystallization protocol. An ideal solvent should exhibit the following characteristics:

• High-Temperature Solubility: The compound of interest should be highly soluble in the solvent at or near its boiling point.

• Low-Temperature Insolubility: The compound should be sparingly soluble or insoluble in the solvent at low temperatures (e.g., room temperature or in an ice bath).

• Favorable Impurity Solubility: Impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble at all temperatures (removed by hot filtration).

• Chemical Inertness: The solvent must not react with the compound being purified.

• Volatility: The solvent should have a relatively low boiling point to facilitate its removal from the purified crystals.

• Safety: The solvent should have a low toxicity and flammability profile.

Empirical Solvent Screening for 2-ethoxy-N-(1-phenylethyl)benzamide

Based on these insights and general principles of amide solubility, the following solvents are recommended for screening:

Solvent	Predicted Solubility at High Temp.	Predicted Solubility at Low Temp.	Rationale & Potential Issues
Ethanol	High	Moderate to Low	The hydroxyl group can form hydrogen bonds with the amide. A mixed solvent system with water may be necessary to reduce low-temperature solubility.
Acetonitrile	High	Low	Often a good choice for amides, providing sharp crystals[4].
Ethyl Acetate	High	Moderate	A good starting point for many organic compounds. May require the addition of a non-polar anti-solvent like hexanes to induce precipitation.
Isopropanol	High	Moderate to Low	Similar to ethanol but may offer a different solubility profile.
Water	Very Low	Very Low	Unlikely to be a suitable single solvent due to the compound's organic nature, but can be a valuable anti-solvent in a mixed system with a miscible organic solvent like ethanol or acetone.

Protocol for Solvent Screening:

• Place approximately 20-30 mg of crude 2-ethoxy-N-(1-phenylethyl)benzamide into a small test tube.

• Add the selected solvent dropwise at room temperature, observing for dissolution.

• If the compound is insoluble at room temperature, gently heat the test tube in a water bath, adding more solvent dropwise until the solid dissolves.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath.

• Observe the formation of crystals. The ideal solvent will yield a significant amount of crystalline solid upon cooling.

Detailed Recrystallization Protocol for 2-ethoxy-N-(1-phenylethyl)benzamide

This protocol is based on the successful recrystallization of the closely related N-[(1S)-1-phenylethyl]benzamide from an ethanol-water mixed solvent system, a common and effective choice for amides[3][5].

Materials and Equipment

• Crude 2-ethoxy-N-(1-phenylethyl)benzamide

• Ethanol (reagent grade)

• Deionized water

• Erlenmeyer flasks

• Hot plate with magnetic stirring capabilities

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Ice bath

• Spatula

• Watch glass

• Vacuum oven or desiccator

Step-by-Step Procedure

• Dissolution:

  • Place the crude 2-ethoxy-N-(1-phenylethyl)benzamide into an appropriately sized Erlenmeyer flask.

  • Add a minimal amount of hot ethanol to the flask while stirring to dissolve the solid. The goal is to create a saturated solution at the boiling point of the solvent. Add the hot ethanol portion-wise until the solid just dissolves.

• Decolorization (Optional):

  • If the solution is colored due to high molecular weight impurities, remove it from the heat and add a small amount of activated charcoal.

  • Reheat the solution to boiling for a few minutes. The charcoal will adsorb the colored impurities.

• Hot Filtration (if charcoal was used or insoluble impurities are present):

  • Preheat a second Erlenmeyer flask and a stemless funnel with a small amount of hot ethanol.

  • Place a fluted filter paper in the funnel and rapidly filter the hot solution. This step should be performed quickly to prevent premature crystallization in the funnel.

• Crystallization:

  • Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

  • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

• Isolation of Crystals (Cold Filtration):

  • Set up a Buchner funnel with a piece of filter paper that fits snugly.

  • Wet the filter paper with a small amount of ice-cold ethanol-water (in the same approximate ratio as the final mother liquor) to ensure a good seal.

  • Turn on the vacuum and swirl the crystalline slurry in the flask to suspend the crystals.

  • Quickly pour the slurry into the Buchner funnel.

  • Wash the crystals with a small amount of the ice-cold ethanol-water mixture to remove any residual mother liquor. Use a minimal amount of washing solvent to avoid significant loss of the product.

• Drying:

  • Allow the crystals to air-dry on the filter paper for a few minutes by pulling a vacuum.

  • Transfer the crystals to a pre-weighed watch glass and dry them to a constant weight in a vacuum oven at a temperature well below the compound's melting point or in a desiccator.

Visual Workflow of the Recrystallization Process

Caption: Workflow for the recrystallization of 2-ethoxy-N-(1-phenylethyl)benzamide.

Troubleshooting Common Recrystallization Issues

Issue	Potential Cause(s)	Recommended Solution(s)
No crystals form upon cooling	- Too much solvent was used.- The compound is highly soluble even at low temperatures.	- Boil off some of the solvent to concentrate the solution.- Add a suitable anti-solvent (a solvent in which the compound is insoluble) dropwise until the solution becomes cloudy, then reheat to clarify and cool again.
Oiling out	- The solution is supersaturated.- The melting point of the compound is lower than the boiling point of the solvent.	- Reheat the solution to dissolve the oil, then allow it to cool more slowly.- Add a small amount of a solvent in which the oil is soluble to the hot solution and then cool slowly.
Low recovery	- Too much solvent was used.- Premature crystallization during hot filtration.- Excessive washing of the crystals.	- Use the minimum amount of hot solvent for dissolution.- Ensure the filtration apparatus is pre-heated.- Wash the crystals with a minimal amount of ice-cold solvent.
Colored crystals	- Colored impurities are not removed by recrystallization alone.	- Use activated charcoal during the dissolution step.

Safety Precautions

Substituted benzamides should be handled with care in a well-ventilated laboratory or fume hood. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times[6][7][8].

• Ethanol: Flammable liquid and vapor. Keep away from heat and open flames.

• Acetonitrile: Flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes serious eye irritation.

• Ethyl Acetate: Highly flammable liquid and vapor. Causes serious eye irritation and may cause drowsiness or dizziness.

Always consult the Material Safety Data Sheet (MSDS) for each solvent and reagent used in the procedure.

Conclusion

Recrystallization is a highly effective and scalable method for the purification of 2-ethoxy-N-(1-phenylethyl)benzamide. A systematic approach to solvent selection, coupled with a carefully executed protocol that emphasizes slow cooling, is paramount to achieving high purity and yield. The detailed procedures and troubleshooting guide provided in these application notes offer a robust framework for researchers and drug development professionals to obtain a final product that meets stringent quality standards.

References

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Dudzińska, M., & Mąkosza, M. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(21), 4993. [Link]

• Hamilton, D. G. (2006). Experiment #5: Resolution of (R,S)–1–Phenylethylamine via Diastereoisomer formation with (2R),(3R)–Tartaric Acid.

• Wen, W., Wang, Y., Li, Z., et al. (2015). Discovery and characterization of 2-(cyclopropanesulfonamido)-N-(2-ethoxyphenyl)benzamide, ML382: a potent and selective positive allosteric modulator of MrgX1. ChemMedChem, 10(1), 57-61. [Link]

• Edelmann, F. T. (2020). What is the best technique for amide purification?. ResearchGate. Retrieved from [Link]

• s d fine-chem limited. (n.d.). Benzamide Safety Data Sheet. Retrieved from [Link]

• Rossi, D., Arhangelskis, M., & Ardit, M. (2017). One molecule, three crystal structures: conformational trimorphism of N-[(1S)-1-phenylethyl]benzamide. Acta Crystallographica Section C: Structural Chemistry, 73(Pt 11), 1017–1023. [Link]

• Tang, L., & Li, Y. (2011). Synthesis of 2-Alkoxy-N-protected phenethylamines via one-pot copper-catalyzed aerobic oxidative amination of alcohols. Tetrahedron, 67(4), 743-748.

• MetaSci. (n.d.). Safety Data Sheet Benzamide. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet - Benzamide. Retrieved from [Link]

• Bode, J. W., & Danishefsky, S. J. (2006). Amide Formation by Decarboxylative Condensation of Hydroxylamines and α-Ketoacids: N-[(1S)-1 Phenylethyl]-benzeneacetamide. Organic Syntheses, 83, 197. [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Chemistry with Dr. Memari. (2022, October 6). CHM2210L Exp 7 Prelab discussion Resolution of 1-Phenylethylamine [Video]. YouTube. [Link]

• LibreTexts Chemistry. (2024, September 30). 5.8: Racemic Mixtures and the Resolution of Enantiomers. Retrieved from [Link]

• Rossi, D., Arhangelskis, M., & Ardit, M. (2017). One molecule, three crystal structures: conformational trimorphism of N-[(1S)-1-phenylethyl]benzamide. ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 2-hydroxy-N-(1-phenylethyl)benzamide. Retrieved from [Link]

• University of California, Los Angeles, Department of Chemistry and Biochemistry. (n.d.). Recrystallisation. Retrieved from [Link]

• Chen, T., Jiang, H., Zhou, J., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry, 8(10), 273-280.

• PubChem. (n.d.). N-(1-Phenylethyl)benzamide. Retrieved from [Link]

• ChemBK. (2024, April 10). N-(1-phenylethyl)benzamide. Retrieved from [Link]

• ChemBK. (2024, April 9). N-(2-phenylethyl)benzamide. Retrieved from [Link]

• University of California, Davis, Department of Chemistry. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

• Liu, C., Zhao, Y., Zhang, T.-S., & Li, M.-B. (2020). Two-step chemical synthesis of (R)-(+)-3,5-dinitro-N-(1-phenylethyl)benzothioamide (1). ResearchGate. Retrieved from [Link]

• de Oliveira, A. S., et al. (2021). The Polymorphism of 2-Benzoyl-N,N-diethylbenzamide. Molecules, 26(17), 5163. [Link]

• Suo, F. (2013). A method for preparing N-(2-phenylethyl)benzamide. CN103288667A.

• Hutyra, D., et al. (2022). N,N′-Bis(3-ethoxy-2-hydroxybenzylidene)-phenylene-1,3-diamine Methanol Solvate. Molbank, 2022(2), M1382. [Link]

• Narayanam, M., & Kumar, P. (2023). (R)-(+)-3,5-dinitro-N-(1-phenylethyl)benzothioamide. Preprints.org. [Link]

Sources

• 1. mt.com [mt.com]
• 2. chembk.com [chembk.com]
• 3. One mol­ecule, three crystal structures: conformational trimorphism of N-[(1S)-1-phenyl­eth­yl]benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. sds.metasci.ca [sds.metasci.ca]
• 8. nj.gov [nj.gov]

Application Note: Advanced Crystallization Protocols for N-(1-phenylethyl)benzamide Derivatives

Executive Summary

-(1-phenylethyl)benzamide and its derivatives represent a critical class of chiral scaffolds used in asymmetric synthesis, chiral solvating agents (CSAs), and medicinal chemistry.[1] While chemically stable, these compounds exhibit conformational polymorphism and a tendency to "oil out" during cooling, posing significant challenges for reproducible solid-state isolation.[1]

This guide provides validated protocols for:

• Polymorph Selection: Targeting thermodynamically stable Form I vs. kinetic Forms II/III.

• Impurity Rejection: Overcoming the "oiling out" phenomenon in amide synthesis.

• Optical Purification: Enhancing enantiomeric excess (ee) via controlled crystallization.[1]

Physicochemical Basis of Crystallization

The "Trimorphism" Challenge

Research indicates that

-[(1S)-1-phenylethyl]benzamide exists in at least three unsolvated polymorphic forms, driven by the flexibility of the amide bond and the rotation of the phenyl rings.

• Form I (Space Group

  ): The thermodynamically stable form at room temperature. Typically accessible via slow evaporation or cooling from Acetonitrile .[1][2]

• Forms II & III (

  and ): Kinetic forms often obtained concomitantly (as mixtures) from alcohol-based solvents (e.g., Ethanol/Water or Toluene/Ethanol ).[1][2]

Key Insight: The hydrogen-bonding motif (N-H[1]···O=C) forms infinite

chains in all forms, but the packing of these chains differs.[2] Solvent choice is the primary lever for controlling this packing.[1]

Solubility Profile & Solvent Selection

Benzamide derivatives generally follow a predictable solubility pattern:

• High Solubility: Ethanol, Methanol, THF, Acetonitrile, Chloroform.

• Moderate/Low Solubility: Toluene, Ethyl Acetate.[1]

• Anti-Solvents: Water, Hexane, Heptane.

Critical Process Parameter (CPP): The "Oiling Out" Boundary. Amides often undergo Liquid-Liquid Phase Separation (LLPS) before crystallizing, appearing as oily droplets.[1] This occurs when the crystallization temperature (

) is lower than the liquid-liquid demixing temperature ( ).[1]

• Mitigation: Use a seed loading of 1-2 wt% at the metastable limit to bypass the oiling phase.[1]

Workflow Visualization: Polymorph Control

The following decision tree outlines the solvent-system selection to target specific solid forms.

Figure 1: Solvent-dependent polymorph selection strategy.[1] Acetonitrile promotes the stable Form I, while alcoholic mixtures often yield kinetic forms.

Experimental Protocols

Protocol A: Purification & Polymorph Control (Form I)

Objective: Isolate chemically pure (>99.5%) and thermodynamically stable crystals from crude synthesis material.

Reagents:

• Crude

  -(1-phenylethyl)benzamide (yellowish solid/oil).[1]

• Solvent: Acetonitrile (HPLC Grade).[1]

• Anti-solvent (Optional): Water.[1][3]

Procedure:

• Dissolution: Charge 10.0 g of crude material into a jacketed reactor. Add 40 mL of Acetonitrile (4 vol).

• Heating: Heat to 60°C under agitation (250 rpm). Ensure complete dissolution. If solids remain, add Acetonitrile in 0.5 vol increments.[1]

• Filtration: Perform hot filtration (0.45 µm PTFE) to remove insoluble mechanical impurities.[1]

• Cooling (Nucleation Zone): Linearly cool the filtrate to 40°C at a rate of 0.5°C/min.

• Seeding (Critical): At 40°C, add 0.1 g (1 wt%) of pure Form I seeds. Note: If seeds are unavailable, scratch the vessel wall or use sonication to induce nucleation.

• Crystal Growth: Hold at 40°C for 60 minutes to ensure seed healing and prevent secondary nucleation.

• Final Cooling: Cool to 5°C at a slow rate of 0.2°C/min. This slow rate prevents the entrapment of solvent and formation of kinetic polymorphs.

• Isolation: Filter the white crystalline solid. Wash with cold Acetonitrile (1 vol).[1]

• Drying: Vacuum dry at 45°C for 12 hours.

Expected Yield: 85-90% Purity: >99.5% (HPLC), Single Polymorph (Form I).[1]

Protocol B: Enantiomeric Enrichment (Optical Purification)

Objective: Increase the enantiomeric excess (ee) of a scalemic mixture (e.g., 85% ee) to >99% ee.[1] Note: This relies on the principle that the racemate and enantiomer have different solubilities. For many benzamide derivatives, the racemate is less soluble (forming a racemic compound), meaning the eutectic composition must be considered.

Reagents:

• Enantio-enriched material (e.g., 80-90% ee).[1]

• Solvent: Ethanol/Water (70:30 v/v).[1]

Procedure:

• Saturation: Suspend the solid in Ethanol/Water at 25°C.

• Heating: Heat to reflux (~78°C) until a clear solution is obtained.

• Controlled Cooling: Cool rapidly to 50°C, then slowly (0.1°C/min) to 20°C.

• Harvesting: Filter the crystals.

  • Scenario 1 (Racemic Compound): If the racemate is much less soluble, the precipitate will be lower ee (closer to racemate), and the mother liquor will be highly enriched in the pure enantiomer. Save the Mother Liquor.

  • Scenario 2 (Conglomerate): If the derivative is a conglomerate (rare), the precipitate will be the pure enantiomer.

• Validation: Check the optical rotation

  of both the cake and the liquor. For standard benzamides, the mother liquor often contains the high-ee fraction after the racemate crystallizes out.

Characterization & Troubleshooting

Key Analytical Metrics

Technique	Parameter	Observation (Form I)	Observation (Form II/III)
DSC	Melting Point	~122°C (Sharp endotherm)	May show lower MP or solid-solid transition
PXRD	2 Peaks	Distinct peaks (Ref.[1] CSD)	Shifted reflections; broader peaks
Microscopy	Morphology	Prismatic / Block-like	Needles or Plates (often agglomerated)

Troubleshooting "Oiling Out"

If the solution turns cloudy/milky (Oiling Out) instead of forming crystals:

• Re-heat to clear solution.

• Increase Solvent Volume by 10-20% to lower the saturation index.

• Seed Earlier: Add seeds at a higher temperature (closer to the saturation point).

• Change Solvent: Switch from Ethanol/Water to Toluene or Isopropyl Acetate , which often suppress LLPS.[1]

References

• Polymorphism of N-phenylethylbenzamides: Li, T., et al. (2017). "One molecule, three crystal structures: conformational trimorphism of N-[(1S)-1-phenylethyl]benzamide."[1] IUCrJ.

• General Benzamide Crystallization Behavior: Sakamoto, et al. (2004).[4] "Crystal structure of 2-benzoyl-N,N-diethylbenzamide." Crystals. [1]

• Chiral Resolution Strategies: Lorenz, H., et al. (2006).[5] "Application of preferential crystallization to resolve racemic compounds." Chirality.

• Synthesis and Properties: PubChem Compound Summary for N-(1-phenylethyl)benzamide.

Sources

• 1. N-(1-Phenylethyl)benzamide | C15H15NO | CID 264840 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. One mol­ecule, three crystal structures: conformational trimorphism of N-[(1S)-1-phenyl­eth­yl]benzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN103288667A - A method for preparing N- (2 - phenylethyl) benzamide - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. Application of preferential crystallization to resolve racemic compounds in a hybrid process - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: High-Yield Synthesis of 2-Ethoxy-N-(1-phenylethyl)benzamide

Executive Technical Analysis

The Challenge: Synthesizing 2-ethoxy-N-(1-phenylethyl)benzamide presents a dual-challenge scenario often underestimated in standard amide coupling protocols:

• Steric & Electronic Deactivation (The "Ortho Effect"): The 2-ethoxy group on the benzoic acid ring exerts significant steric hindrance, physically blocking the approach of the amine. Electronically, the alkoxy group is an electron-donating group (EDG) via resonance, which reduces the electrophilicity of the carbonyl carbon, making it sluggish toward nucleophilic attack [1].

• Chiral Integrity: The amine component, 1-phenylethylamine (also known as

  -methylbenzylamine), possesses a benzylic chiral center. Benzylic protons are relatively acidic ( for the amide). Under harsh basic conditions or high temperatures—often required to overcome the steric hindrance of the acid—this center is prone to racemization via an enol/ketene intermediate [2].

The Solution: This guide prioritizes two pathways:

• Method A (T3P Coupling): The modern "Gold Standard" for sterically hindered, chiral couplings.

• Method B (Acid Chloride): The traditional high-throughput route, optimized to prevent racemization.

Recommended Protocols

Method A: The T3P® (Propylphosphonic Anhydride) Route

Best For: High purity, retention of chirality, and avoiding column chromatography. Mechanism: T3P acts as a cyclic anhydride, activating the carboxylic acid while trapping the amine in a transition state that minimizes racemization and drives the reaction despite steric bulk [3].

Reagents:

• 2-Ethoxybenzoic acid (1.0 equiv)

• 1-Phenylethylamine (1.1 equiv)

• T3P (50% w/w in EtOAc or DMF) (1.5 equiv)

• Base: Pyridine (3.0 equiv) or DIPEA (3.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)

Step-by-Step Protocol:

• Dissolution: Charge a reactor with 2-ethoxybenzoic acid and EtOAc (5-10 volumes).

• Base Addition: Add Pyridine (or DIPEA) at 0°C. Note: Pyridine is preferred for T3P as it acts as both base and acylation catalyst.

• Activation: Add T3P solution dropwise at 0–5°C. Stir for 20 minutes to form the active anhydride species.

• Coupling: Add 1-phenylethylamine dropwise.

• Reaction: Allow to warm to room temperature (20–25°C). Stir for 2–4 hours.

  • Checkpoint: Monitor by TLC/HPLC. If conversion is <90% after 4 hours, heat to 40°C. Do not exceed 50°C to protect chirality.

• Work-up (The "T3P Advantage"):

  • Wash with water (T3P byproducts are water-soluble).[1][2]

  • Wash with 1M HCl (to remove excess amine/pyridine).

  • Wash with sat.

    (to remove unreacted acid).

  • Dry organic layer (

    ) and concentrate.

Method B: The Acid Chloride Route (Optimized)

Best For: Large-scale synthesis where reagent cost is a factor.

Critical Modification: Standard Thionyl Chloride (

) reflux often fails to fully activate ortho-substituted benzoic acids due to steric hindrance. We use the Oxalyl Chloride/DMF method to generate the Vilsmeier-Haack intermediate, which is far more reactive [4].

Protocol:

• Activation: Dissolve 2-ethoxybenzoic acid in DCM (dry). Add catalytic DMF (2-3 drops). Add Oxalyl Chloride (1.2 equiv) dropwise at 0°C. Stir at RT for 2 hours until gas evolution ceases. Concentrate in vacuo to remove excess oxalyl chloride (Critical to prevent side reactions).

• Coupling: Redissolve the crude acid chloride in DCM.

• Addition: Add a mixture of 1-phenylethylamine (1.0 equiv) and

  (1.2 equiv) dropwise at -10°C to 0°C .

  • Why cold? Low temperature prevents the benzylic proton abstraction that leads to racemization.

• Quench: Quench with water immediately upon completion (usually <1 hour).

Visual Workflows

Synthesis & Optimization Logic

Caption: Decision matrix for synthesis routes comparing T3P (Purity focus) vs. Acid Chloride (Cost focus).

Troubleshooting Guide

Issue 1: Low Yield / Incomplete Conversion

Symptom: Starting material (acid) remains after 4+ hours.

Potential Cause	Technical Explanation	Corrective Action
Steric Shielding	The ortho-ethoxy group blocks the nucleophilic attack on the carbonyl.	Switch Reagents: If using EDC/HOBt, switch to T3P or HATU . These reagents form more reactive active esters that are less sensitive to steric bulk [3].
Hydrolysis	The activated ester/chloride hydrolyzed before amine attack due to wet solvent.	Dry Solvents: Ensure DCM or EtOAc is anhydrous. For Acid Chloride route, ensure all /Oxalyl Chloride is removed before adding amine.
Electronic Deactivation	The ethoxy group donates electrons, stabilizing the carbonyl and reducing reactivity.	Catalysis: Add 10 mol% DMAP (4-dimethylaminopyridine). DMAP forms a highly reactive N-acylpyridinium intermediate that overcomes the electronic deactivation.

Issue 2: Racemization (Loss of Chirality)

Symptom: Product optical rotation

is lower than expected; chiral HPLC shows two peaks.

Potential Cause	Technical Explanation	Corrective Action
Ketene Formation	In the Acid Chloride route, excess base can deprotonate the alpha-proton of the activated acid (if alpha-protons exist) or the amide, leading to epimerization.	Reduce Base: Use exactly 1.0–1.1 equivalents of base. Lower Temp: Conduct addition at -10°C.
Oxazolone Pathway	Activated acid cyclizes to an oxazolone, which racemizes rapidly.	Avoid Acid Chlorides: Switch to T3P or DEPBT . These reagents suppress oxazolone formation [5].

Issue 3: Impurity "Oiling Out"

Symptom: Product forms a sticky oil instead of a solid during workup.

Potential Cause	Technical Explanation	Corrective Action
Residual Solvent/Impurities	Small amounts of DMF or unreacted amine prevent crystal lattice formation.	Solvent Swap: Dissolve oil in minimal hot Isopropyl Alcohol (IPA) or Ethanol, then add Hexanes/Heptane dropwise until cloudy. Cool slowly to 4°C.

Frequently Asked Questions (FAQ)

Q: Can I use EDC/NHS for this reaction? A: It is not recommended. While EDC is standard for many amides, the ortho-ethoxy steric hindrance often makes EDC couplings sluggish, leading to N-acylurea rearrangement byproducts (an intractable impurity). T3P or HATU are far superior for ortho-substituted benzoates [3].

Q: Why is my Acid Chloride reaction turning black? A: This usually indicates decomposition of the 2-ethoxy group. Strong Lewis acids (like thionyl chloride with heat) can sometimes cleave the ethyl ether bond (de-ethylation), leaving a phenol.

• Fix: Use Oxalyl Chloride with catalytic DMF at room temperature (Method B). It is milder than refluxing thionyl chloride.

Q: I need to avoid chromatography. Which method is best? A: Use Method A (T3P) . The byproducts of T3P are water-soluble phosphate salts. A simple wash with water and bicarbonate usually yields >95% pure product, whereas EDC or HATU often require column chromatography to remove urea or triazole byproducts.

References

• Goossen, L. J., et al. (2007). "Two Methods for Direct ortho-Arylation of Benzoic Acids." Journal of the American Chemical Society. Link

• Nugent, T. C., et al. (2025). "Flash Thermal Racemization of Chiral Amine in Continuous Flow." Organic Process Research & Development. Link

• Bachem Technical Guides. (2024). "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Bachem Knowledge Center. Link

• BenchChem Support. (2025). "Technical Support Center: Optimizing Amide Coupling Reactions with Ortho-Substituted Benzoic Acids." Link

• Dunetz, J. R., et al. (2016). "Propylphosphonic Anhydride (T3P) as Coupling Reagent for Solid-Phase Peptide Synthesis." European Journal of Organic Chemistry. Link

Sources

• 1. reddit.com [reddit.com]
• 2. spiral.imperial.ac.uk [spiral.imperial.ac.uk]

Technical Support Center: Optimizing Solvent Selection for 2-ethoxy-N-(1-phenylethyl)benzamide and Related Benzamide Derivatives

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the solubility of 2-ethoxy-N-(1-phenylethyl)benzamide and other structurally similar benzamide derivatives. As specific experimental data for this novel compound is not publicly available, this guide provides a comprehensive framework based on established principles of physical chemistry, predictive modeling, and empirical testing methodologies applicable to this class of molecules. Our focus is on elucidating the underlying scientific principles to empower you to make informed decisions during your experimental workflow.

Frequently Asked Questions (FAQs)

Q1: I have a new benzamide derivative, 2-ethoxy-N-(1-phenylethyl)benzamide, and it shows poor solubility in common solvents. Where should I start?

A1: Poor solubility is a common challenge in drug discovery, particularly with complex organic molecules.[1][2] A systematic approach is recommended. Start by understanding the physicochemical properties of your compound. While specific data for 2-ethoxy-N-(1-phenylethyl)benzamide is scarce, we can infer properties from its constituent parts: a benzamide core, an ethoxy group, and a phenylethyl group. These suggest a molecule with both hydrophobic and polar characteristics.

Your initial solvent screen should include a range of solvents with varying polarities. A good starting point for benzamides includes alcohols (methanol, ethanol), ketones (acetone), esters (ethyl acetate), and aprotic solvents like acetonitrile and dimethyl sulfoxide (DMSO).[3][4] It is also crucial to consider "green" solvent alternatives where possible, such as 4-formylomorpholine (4FM), which has shown promise for benzamide derivatives.[3][5]

Q2: Are there any theoretical models that can predict which solvents might be effective?

A2: Yes, computational tools can significantly narrow down your experimental work. Two powerful and widely used approaches are Hansen Solubility Parameters (HSP) and the Conductor-like Screening Model for Real Solvents (COSMO-RS).

• Hansen Solubility Parameters (HSP): This model is based on the principle that "like dissolves like."[6] It deconstructs the total cohesive energy of a substance into three parameters: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[7][8] By matching the HSP of your compound with those of various solvents, you can predict miscibility.[9] The smaller the difference in HSP values between the solute and solvent, the higher the likelihood of good solubility.[9][10]

• COSMO-RS: This is a more advanced quantum chemistry-based method that can predict thermodynamic properties, including solubility, from first principles.[11][12][13] It calculates the chemical potential of a molecule in a liquid, allowing for the prediction of solubility in a wide range of solvents without the need for extensive experimental data.[14] COSMO-RS is particularly useful for screening a large number of potential solvents, including novel or less common ones.[3][5] Recent hybrid approaches combine COSMO-RS with machine learning to further enhance predictive accuracy.[15]

Q3: What's the difference between kinetic and thermodynamic solubility, and which one should I measure?

A3: Both are important, but they are measured at different stages of the drug discovery process and provide different information.[16][17][18]

• Kinetic Solubility: This is typically measured in early discovery using high-throughput methods.[16][19][20][21] It reflects the solubility of a compound under non-equilibrium conditions and is often determined by adding a concentrated DMSO stock solution to an aqueous buffer.[17][18][22] The point at which the compound precipitates is its kinetic solubility. This measurement is useful for quickly flagging potential solubility issues for in vitro assays.

• Thermodynamic Solubility: This is the true equilibrium solubility of the most stable crystalline form of the compound in a given solvent. It is measured under equilibrium conditions, often requiring longer incubation times (24-48 hours).[17][18][23] The shake-flask method is the gold standard for determining thermodynamic solubility.[23][24][25] This value is critical for formulation development and understanding the compound's behavior in vivo.

For initial solvent screening, kinetic solubility can provide rapid guidance. For formulation and late-stage development, thermodynamic solubility is essential.

Troubleshooting Guides

Issue 1: Inconsistent or Low Solubility in a Range of Solvents

If your initial screening reveals poor solubility across the board, a more in-depth investigation is warranted.

Potential Causes and Solutions:

• Solid-State Properties: The crystalline form (polymorph) of your compound can significantly impact its solubility. Ensure you are working with a consistent solid form. Characterization by techniques such as X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC) is recommended.

• pH-Dependent Solubility: For ionizable compounds, solubility can be highly dependent on the pH of the medium.[26] Your benzamide derivative has a secondary amide that is weakly basic. While it is unlikely to be significantly protonated in neutral organic solvents, this can be a factor in aqueous solutions or when using acidic or basic additives.

  • Troubleshooting Step: Determine the pKa of your compound. Then, measure its solubility in buffered solutions at different pH values.

• Compound Degradation: Ensure your compound is stable in the chosen solvents and under your experimental conditions. Degradation can be misinterpreted as poor solubility.[27]

  • Troubleshooting Step: Use a stability-indicating analytical method (e.g., HPLC-UV) to check for the appearance of degradation products over time.

Issue 2: Theoretical Predictions Do Not Match Experimental Results

It is not uncommon for in silico predictions to deviate from experimental data.

Potential Causes and Solutions:

• Model Limitations: Both HSP and COSMO-RS are models with inherent assumptions. For instance, HSP does not explicitly account for temperature effects or specific molecular interactions like stereochemistry, which could be relevant for your chiral N-(1-phenylethyl) group.

• Input Quality: The accuracy of predictive models depends on the quality of the input parameters. For COSMO-RS, this means an accurate 3D molecular structure. For HSP, the group contribution methods for estimating the parameters of a new molecule may not be perfectly accurate.

  • Troubleshooting Step: Refine your computational models. For COSMO-RS, ensure you have the lowest energy conformer of your molecule. For HSP, consider experimentally determining the parameters for your compound by measuring its solubility in a set of well-characterized solvents.

Experimental Protocols

Protocol 1: High-Throughput Kinetic Solubility Assay

This protocol is adapted for early-stage screening and utilizes nephelometry to detect precipitation.[19][22]

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 2-ethoxy-N-(1-phenylethyl)benzamide in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of your stock solution in DMSO.

• Addition to Aqueous Buffer: Transfer a small, fixed volume (e.g., 2 µL) of each DMSO dilution to a new 96-well plate containing a larger volume (e.g., 198 µL) of your target aqueous buffer (e.g., PBS, pH 7.4). This creates a range of compound concentrations with a constant final DMSO concentration (e.g., 1%).

• Incubation: Seal the plate and incubate at room temperature for 1-2 hours with gentle shaking.

• Measurement: Measure the light scattering of the solutions using a nephelometer. The concentration at which a significant increase in light scattering is observed indicates the onset of precipitation and provides an estimate of the kinetic solubility.[22]

Protocol 2: Shake-Flask Method for Thermodynamic Solubility

This is the gold-standard method for determining equilibrium solubility.[17][23][24][25]

Methodology:

• Preparation: Add an excess amount of solid 2-ethoxy-N-(1-phenylethyl)benzamide to a series of vials, each containing a different test solvent. The excess solid is crucial to ensure saturation.

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to allow the system to reach equilibrium.[23]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. Alternatively, centrifuge the samples to pellet the undissolved solid.

• Sampling and Dilution: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Immediately dilute the aliquot with a suitable solvent to prevent precipitation.

• Quantification: Analyze the concentration of the diluted sample using a validated analytical method, such as HPLC-UV.

• Calculation: Back-calculate the original concentration in the supernatant to determine the thermodynamic solubility.

Data Presentation

Table 1: Starting Solvents for Screening Benzamide Derivatives

Solvent Class	Solvent	Polarity Index	Hansen Parameters (MPa½)	Notes
δD, δP, δH
Alcohols	Methanol	5.1	15.1, 12.3, 22.3	Often a good solvent for benzamides.[4]
Ethanol	4.3	15.8, 8.8, 19.4
Ketones	Acetone	5.1	15.5, 10.4, 7.0	Good starting point.[4]
Esters	Ethyl Acetate	4.4	15.8, 5.3, 7.2
Aprotic Polar	Acetonitrile	5.8	15.3, 18.0, 6.1
DMSO	7.2	18.4, 16.4, 10.2	Powerful, but can be difficult to remove.
Aprotic Non-Polar	Toluene	2.4	18.0, 1.4, 2.0
"Green" Alternative	4-Formylmorpholine (4FM)	N/A	N/A	Shown to be effective for some amides.[3][5]

Note: Hansen parameter values are approximate and can vary slightly depending on the source.

Visualizations

Logical Workflow for Solvent Selection

This diagram outlines a systematic approach to solvent selection, integrating both theoretical and experimental methods.

Caption: A systematic workflow for solvent selection.

Relationship between Predictive and Experimental Methods

This diagram illustrates how computational predictions guide experimental work, which in turn refines the understanding of the system.

Caption: The iterative cycle of prediction and experimentation.

References

• Hansen, C. M. (1967). The Three Dimensional Solubility Parameter and Solvent Diffusion Coefficient. Danish Technical Press.

• Klamt, A. (1995). Conductor-like Screening Model for Real Solvents: A New Approach to the Quantitative Calculation of Solvation Phenomena. Journal of Physical Chemistry, 99(7), 2224–2235. [Link]

• West Pharmaceutical Services. (n.d.). Hansen solubility parameters to predict drug & container interactions. Retrieved from [Link]

• Klamt, A., Eckert, F., & Arlt, W. (2002). Prediction of aqueous solubility of drugs and pesticides with COSMO-RS. Journal of Computational Chemistry, 23(2), 275-81. [Link]

• Tryhub, M. O., et al. (2020). Using of Hansen solubility parameters as a prescreening method in the development of dosage form formulations. Pharmacia, 68(4), 837-843. [Link]

• SCM. (n.d.). COSMO-RS: predict solubilities & fluid thermodynamics. Retrieved from [Link]

• Klajmon, M. (2021). Purely Predicting the Pharmaceutical Solubility: What to Expect from PC-SAFT and COSMO-RS? Industrial & Engineering Chemistry Research, 60(3), 1355-1366. [Link]

• Pan, L., et al. (2001). A High-Throughput Screening Method for the Determination of Aqueous Drug Solubility Using Laser Nephelometry in Microtiter Plates. Analytical Chemistry, 73(5), 978-984. [Link]

• HORIZON Discovery. (n.d.). High-Throughput Measurement of Compound Solubility and Physical Form with BMI. Retrieved from [Link]

• Ghaffari, Y., et al. (2024). A hybrid approach to aqueous solubility prediction using COSMO-RS and machine learning. Process Safety and Environmental Protection, 189, 703-713. [Link]

• Chen, T. M., Shen, H., & Zhu, C. (2002). Evaluation of a method for high throughput solubility determination using a multi-wavelength UV plate reader. Combinatorial Chemistry & High Throughput Screening, 5(7), 575-81. [Link]

• Biopharma Asia. (2017). High Throughput Solubility Screening Method for Assessing Feasibility of Developing Self-Emulsifying Lipid Based Formulations. Retrieved from [Link]

• Cysewski, P., et al. (2022). New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide. Molecules, 27(10), 3298. [Link]

• Kerns, E. H. (2007). High throughput solubility measurement in drug discovery and development. Advanced Drug Delivery Reviews, 59(7), 546-67. [Link]

• Cysewski, P., et al. (2022). New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide. PubMed. [Link]

• protocols.io. (n.d.). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from [Link]

• Taylor & Francis. (n.d.). Hansen solubility parameter – Knowledge and References. Retrieved from [Link]

• iFormulate. (2017, February 2). iFormulate introduces…a quick guide to Hansen Solubility Parameters [Video]. YouTube. [Link]

• de Campos, V. E. B., et al. (2014). Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. Brazilian Journal of Pharmaceutical Sciences, 50(1), 47-56. [Link]

• U.S. EPA. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Retrieved from [Link]

• Mills, C., et al. (2022). Dissolution Method Troubleshooting: An Industry Perspective. AAPS PharmSciTech, 23(8), 271. [Link]

• Reddit. (n.d.). Looking for suggestions to dissolve benzamide derivatives. Retrieved from [Link]

• Ouyang, J., et al. (2019). Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K. The Journal of Chemical Thermodynamics, 131, 45-54. [Link]

• Pharmaceutical Technology. (2015). Solving Poor Solubility to Unlock a Drug's Potential. Retrieved from [Link]

• American Pharmaceutical Review. (n.d.). Overcoming the Challenge of Poor Drug Solubility. Retrieved from [Link]

• Ascendia Pharmaceuticals. (2021). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

Sources

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• 4. researchgate.net [researchgate.net]
• 5. New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hansen solubility parameters to predict drug & container interactions [westpharma.com]
• 7. researchgate.net [researchgate.net]
• 8. m.youtube.com [m.youtube.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. science.rsu.lv [science.rsu.lv]
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• 27. dissolutiontech.com [dissolutiontech.com]

Removing unreacted 1-phenylethylamine from benzamide reaction mixtures

Technical Support Center: Purification of Benzamide Reaction Mixtures Ticket ID: #AMINE-REM-001 Subject: Removal of unreacted 1-phenylethylamine from

-substituted benzamide products. Assigned Specialist: Senior Application Scientist, Separation Technologies.

Executive Summary

You are encountering difficulty removing unreacted 1-phenylethylamine (a primary benzylic amine) from a benzamide formation reaction. This is a common challenge in amide coupling. The separation relies on the distinct basicity (

) difference between the amine impurity and the neutral amide product.

This guide provides three tiered solutions ranging from standard extraction to advanced chemoselective scavenging.[1]

Tier 1: Liquid-Liquid Extraction (The Standard Protocol)

The Logic (Causality): 1-Phenylethylamine is a base with a conjugate acid

of approximately 9.8 .[1] The benzamide product is neutral (very weakly acidic, ).[1] By lowering the pH of the aqueous phase below 7 (ideally pH 1–2), the amine is fully protonated to its ammonium salt form ( ). This charged species becomes highly water-soluble and insoluble in organic solvents, partitioning into the aqueous layer while the neutral amide remains in the organic layer.[2]

Protocol #1: Acidic Wash Recommended for: Standard synthesis (scales >50 mg).[1]

• Dilution: Dilute the crude reaction mixture with Ethyl Acetate (EtOAc) .

  • Note: Avoid Dichloromethane (DCM) if possible.[1][3] DCM is denser than water and prone to forming stubborn emulsions with amides.[1] EtOAc floats, making separation easier.[1]

• First Wash (Acidic): Wash the organic layer with 1M HCl (Volume: 1:1 ratio with organic layer).[1]

  • Action: Shake vigorously for 2 minutes. Vent frequently.

  • Checkpoint: Test the aqueous layer pH.[2][4] It must be pH

    2.[1] If not, repeat with fresh acid.[1]

• Second Wash (Brine): Wash the organic layer with saturated NaCl (brine).[1]

  • Reason: Removes residual water and breaks minor emulsions.[1][3]

• Drying: Dry the organic layer over anhydrous

  or .[1]

• Concentration: Filter and evaporate the solvent.

Acid Selection Guide

Acid Type	Concentration	Pros	Cons
Hydrochloric Acid (HCl)	1M or 2M	Highly effective; cheap; easy to prepare.[1]	Can hydrolyze very acid-sensitive groups (e.g., acetals, Boc).[1]
Citric Acid	10% w/v	Gentle; buffers at pH ~3-4; prevents hydrolysis.[1]	Slower phase separation; slightly less efficient for very weak bases.[1]

| Potassium Bisulfate (

) | 1M | Stronger than citric, weaker than HCl; no gas evolution.[1] | Can be expensive compared to HCl.[1] |

Visualization: The Extraction Logic

Caption: Figure 1.[1] Mechanism of amine removal via acid-base extraction.[1][5] The basic amine is selectively protonated and sequestered into the aqueous phase.

Tier 2: Solid-Phase Scavenging (The "Clean" Protocol)

The Logic (Causality): If your product is acid-sensitive or you are performing parallel synthesis where extraction is tedious, Scavenger Resins are superior.[1] We use an electrophilic resin (typically an Isocyanate or Aldehyde resin).[1] The unreacted nucleophilic amine attacks the resin and becomes covalently bound to the solid support. Filtration removes the resin-amine complex, leaving pure product in the filtrate.

Protocol #2: Isocyanate Scavenging Recommended for: High-throughput screening, acid-sensitive compounds, or avoiding emulsions.[1]

• Reagent: Use Polystyrene-Methyl Isocyanate (PS-NCO) or PS-Benzaldehyde .[1]

• Stoichiometry: Calculate the theoretical excess of 1-phenylethylamine. Add 3.0 equivalents of resin relative to the excess amine.

• Incubation: Add resin to the reaction mixture (DCM or THF solvent). Shake gently at room temperature for 2–4 hours.

  • Tip: Do not use magnetic stirring bars, as they can pulverize the resin beads.[1] Use an orbital shaker.

• Filtration: Filter the mixture through a fritted cartridge or cotton plug.

• Wash: Rinse the resin with a small amount of solvent (DCM/THF) to recover any entrained product.[1]

Visualization: Scavenging Mechanism

Caption: Figure 2.[1] Chemoselective removal of amines using polymer-supported isocyanate.[1][6] The amine reacts to form an insoluble urea.

Tier 3: Chromatographic Troubleshooting

The Issue: Even after workup, trace amines can "streak" or "tail" on silica gel columns due to interaction with acidic silanol groups, contaminating the amide fractions.

Protocol #3: The "Buffered" Column

• Mobile Phase Modifier: Add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to your eluent system (e.g., 1% TEA in Hexane/EtOAc).[1]

  • Mechanism:[1][7][8][9] The TEA effectively "caps" the acidic silanol sites on the silica, preventing the 1-phenylethylamine from dragging.

• Loading: Load the crude as a concentrated band.

• Elution: The benzamide (less polar) will elute first.[1] The amine (more polar on silica) will elute significantly later or stay at the baseline.

Frequently Asked Questions (FAQs)

Q: I used DCM for extraction and now I have a thick emulsion. How do I fix it? A: Benzamides often act as surfactants.[1] To break the emulsion:

• Add Brine: Increases the ionic strength of the aqueous layer.

• Filter: Pass the emulsion through a pad of Celite. This physically breaks the bubbles.

• Time/Wait: If you have time, let it sit overnight.

• Prevention: Use Ethyl Acetate or TBME instead of DCM for the next run.

Q: My benzamide product is precipitating during the acid wash. A: Some benzamides have low solubility in cold organic solvents.

• Fix: Warm the separatory funnel slightly (warm tap water) or add a co-solvent like Methanol (5-10%) to the organic layer to keep the product in solution during the wash.

Q: Can I use this method if my product is a sulfonamide, not a benzamide? A: Caution. Sulfonamides (

) are much more acidic ( ) than benzamides.[1] If you use a strong base wash (NaOH), you will deprotonate the sulfonamide and lose it to the aqueous layer. The Acidic Wash (Tier 1) is safe for sulfonamides, but avoid basic washes.[1]

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989.[1] (Standard reference for acid-base extraction protocols).

• Marsh, A.; Khan, A.; Garcia, M.; Handa, S. Polymer-Supported Reagents for Multi-Parallel Synthesis. Tetrahedron Lett.[1]1996 , 37, 7193-7196.[1] Link (Foundational text on isocyanate scavenger resins).[1]

• Not Voodoo X. Workup for Removing Amines. University of Rochester, Department of Chemistry.[1] Link (Authoritative academic lab resource for troubleshooting workups).[1]

• Reich, H. J. Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1] Link (Source for pKa values of amines and amides).[1]

Sources

• 1. Benzamide - Wikipedia [en.wikipedia.org]
• 2. chem.rochester.edu [chem.rochester.edu]
• 3. ocw.mit.edu [ocw.mit.edu]
• 4. Workup [chem.rochester.edu]
• 5. reddit.com [reddit.com]
• 6. thieme-connect.com [thieme-connect.com]
• 7. organicchemistrydata.org [organicchemistrydata.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support: Resolving Phase Separation in Ethenzamide Derivative Extraction

Executive Summary & Technical Context[1][2][3][4][5][6][7][8][9]

Ethenzamide (2-ethoxybenzamide) and its derivatives are lipophilic amides often synthesized via O-alkylation of salicylamide, frequently employing Phase Transfer Catalysts (PTCs) like Tetrabutylammonium bromide (TBAB) [1].[1][2] While efficient, this synthetic route introduces specific extraction challenges.

The Core Problem: Users frequently encounter persistent emulsions and "rag layers" during the aqueous workup. This is rarely due to the ethenzamide derivative itself, but rather the synergistic effect of residual PTC surfactants (quaternary ammonium salts) and unreacted phenolic starting materials (salicylamide) acting as emulsifiers at the interface.

This guide provides a scientifically grounded troubleshooting workflow to resolve these issues, ensuring high recovery and purity.

Diagnostic Workflow (Logic Map)

Before applying a fix, identify the specific hydrodynamic failure mode using the logic map below.

Figure 1: Diagnostic logic flow for identifying and treating phase separation anomalies in amide extractions.

Troubleshooting Guide (Q&A)

Issue 1: Persistent Emulsions (The "Milky" Interface)

User Question: "I am extracting my ethenzamide derivative using Ethyl Acetate and Water, but a thick milky layer has formed that won't separate even after 2 hours. How do I break it?"

Technical Diagnosis: This is likely a PTC-stabilized emulsion . If your synthesis used TBAB or similar quaternary ammonium salts, these act as surfactants. Combined with the amphiphilic nature of amides, they lower the interfacial tension, preventing droplet coalescence [1, 2].

Corrective Protocol:

• The "Salting Out" Effect: Add saturated Brine (NaCl) solution to the aqueous phase.

  • Mechanism:[3][4][5][6][7][8] Increasing the ionic strength of the aqueous phase disrupts the hydration shell of the surfactant and increases the surface tension of the water, forcing the organic droplets to coalesce [3].

• Celite Filtration (The "Nuclear" Option): If brine fails, the emulsion is likely stabilized by fine particulate matter.

  • Action: Filter the entire mixture (both phases) through a pad of Celite 545 in a sintered glass funnel.

  • Why: This physically traps the particulate stabilizers. The phases usually separate instantly in the receiving flask [2].

Issue 2: The "Rag Layer"

User Question: "I have a clear top and bottom layer, but there is a brown, fluffy solid floating exactly at the interface. Should I collect it?"

Technical Diagnosis: This is a "Rag Layer." In ethenzamide synthesis, this often consists of oligomeric by-products or unreacted salicylamide salts that are insoluble in both the organic solvent and the aqueous brine [4].

Corrective Protocol:

• Do NOT collect it. These are impurities.

• Removal: Drain the bottom layer, then drain the rag layer into a separate waste beaker before collecting the top organic layer.

• Prevention: Ensure your reaction mixture is fully homogenous before workup. If solids persist, filter the reaction mixture before adding the extraction solvent.

Issue 3: No Phase Boundary (Density Matching)

User Question: "I added Dichloromethane (DCM) to my aqueous reaction mixture, but I don't see two layers. It looks like one homogenous liquid."

Technical Diagnosis: This is a Density Isopycnic State .

• Water Density: ~1.00 g/mL

• DCM Density: ~1.33 g/mL However, if your aqueous phase contains significant amounts of ethanol/methanol (from the reaction solvent) or salts, and your organic phase is dilute, the densities may approach 1.1–1.2 g/mL, causing the phases to mix or hover without separation [5].

Corrective Protocol:

• The Drop Test: Add a single drop of water to the funnel. Watch if it sinks (organic is top) or mixes (aqueous is top).

• Modify Density:

  • Option A: Add more water (lowers bulk density of aqueous phase if alcohols are present).

  • Option B: Add more DCM (increases density of organic phase).

Detailed Experimental Protocols

Protocol A: High-Efficiency "Salting Out" Extraction

Use this standard workflow to prevent emulsion formation.

Reagents:

• Saturated NaCl solution (Brine)[9]

• Extraction Solvent (Ethyl Acetate or DCM)[9]

Step-by-Step:

• Evaporation: If the reaction used Ethanol or Methanol, remove it via rotary evaporation before extraction. Alcohols act as co-solvents and prevent phase separation [5].

• Initial Mix: Resuspend the residue in the Organic Solvent (e.g., 50 mL).

• Aqueous Wash: Add Water (50 mL). Do not shake vigorously. Swirl gently in a figure-8 motion for 60 seconds.

• Brine Addition: Immediately add Saturated Brine (20 mL) to the mixture.

  • Note: The high ionic strength drives the lipophilic ethenzamide derivative into the organic phase (Salting Out effect).

• Settling: Allow to stand for 10 minutes. If the interface is cloudy, proceed to Protocol B .

Protocol B: Breaking Stubborn Emulsions (Celite Method)

Use this when standard separation fails.

Materials:

• Celite 545 (diatomaceous earth)

• Sintered glass funnel or Buchner funnel

• Vacuum flask

Step-by-Step:

• Prepare a filter bed of Celite (~1 cm thick) in the funnel. Wet it with the organic solvent.

• Pour the entire emulsion (both phases) through the Celite pad under weak vacuum.

• Rinse the Celite pad with fresh organic solvent (20 mL) to recover any trapped product.

• Transfer the filtrate to a clean separatory funnel.

• Result: The phases should separate cleanly within 1-2 minutes.

Reference Data

Table 1: Physicochemical Properties for Extraction Logic

Compound	Functional Group	pKa (Approx)	pH Behavior	Extraction Strategy
Ethenzamide	Amide / Ether	>14 (Amide N-H)	Neutral at pH 1-12	Stays in Organic Phase
Salicylamide	Phenol / Amide	~8.2 (Phenolic OH)	Ionizes at pH > 9	Extract into Aqueous Base (pH 10)
TBAB (Catalyst)	Quaternary Ammonium	N/A (Salt)	Always Ionic	Wash with Water/Brine

Key Insight: To purify Ethenzamide from unreacted Salicylamide, perform a wash with 0.1 M NaOH . The Salicylamide (pKa 8.2) will deprotonate and move to the aqueous layer, while Ethenzamide remains in the organic layer [1].

Table 2: Solvent Density Guide

Solvent	Density (g/mL)	Position Relative to Water	Propensity for Emulsion
Water	1.00	N/A	N/A
Diethyl Ether	0.71	Top	Low
Ethyl Acetate	0.90	Top	Moderate
Dichloromethane	1.33	Bottom	High
Chloroform	1.49	Bottom	High

References

• Czarnecka, A., et al. (2024). Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis. Preprints.org. Available at: [Link][2]

• Biotage. (2023).[7] Tackling Emulsions Just Got Easier. Biotage Blog. Available at: [Link]

• Frontier, A. (2026).[4] Tips & Tricks: Emulsions. University of Rochester, Department of Chemistry. Available at: [Link]

• Stack Exchange. (2012).[10][11] What can I do if I don't get a phase separation between my organic and water phases? Chemistry Stack Exchange. Available at: [Link]

• K-Jhil. (2025).[12][13] Tips for Troubleshooting Liquid–Liquid Extraction. K-Jhil Scientific. Available at: [Link]

Sources

• 1. Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis[v1] | Preprints.org [preprints.org]
• 2. scilit.com [scilit.com]
• 3. CN102675143A - Method for synthesizing ethenzamide - Google Patents [patents.google.com]
• 4. Tips & Tricks [chem.rochester.edu]
• 5. welch-us.com [welch-us.com]
• 6. m.youtube.com [m.youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. reddit.com [reddit.com]
• 9. reddit.com [reddit.com]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. New Ethenzamide-Trimesic Acid Cocrystal: Equilibrium Solubility [scirp.org]

Reference Data & Comparative Studies

Optimizing Salicylamide Delivery: A Technical Guide to the SAR of 2-Ethoxybenzamide

Executive Summary

In the landscape of non-steroidal anti-inflammatory drugs (NSAIDs), 2-Ethoxybenzamide (Ethenzamide) represents a critical structural optimization of the salicylamide scaffold. While often categorized merely as a prodrug, recent pharmacological data suggests a dual-action mechanism involving both COX inhibition and 5-HT2B receptor antagonism.

This guide analyzes the Structure-Activity Relationship (SAR) of 2-ethoxybenzamide analogs, contrasting them with the parent compound (Salicylamide) and the gold standard (Aspirin). It provides actionable protocols for synthesis and evaluation, designed for researchers optimizing analgesic potency while minimizing gastric toxicity.

Chemical Architecture & SAR Logic

The efficacy of 2-ethoxybenzamide stems from specific modifications to the salicylamide core. The structure-activity relationship focuses on modulating lipophilicity and metabolic stability.

The Ortho-Alkoxy Effect (The "Masking" Strategy)

The defining feature of Ethenzamide is the ethyl ether at the ortho position.

• Lipophilicity (LogP): Converting the phenolic hydroxyl (-OH) of salicylamide to an ethoxy (-OEt) group increases the partition coefficient (LogP ~1.2 vs. ~0.6 for salicylamide). This enhances passive diffusion across the blood-brain barrier (BBB), correlating with centrally mediated analgesia.

• Metabolic Shielding: The free phenol in salicylamide is a "soft spot" for rapid Phase II metabolism (glucuronidation/sulfation) in the gut wall (first-pass effect). Masking this with an ethyl group prevents presystemic conjugation, allowing the molecule to reach the liver intact, where it is slowly de-alkylated back to the active salicylamide or acts via its own intrinsic mechanism.

The Amide Pharmacophore

The primary amide (-CONH2) is essential for hydrogen bonding within the COX active site (Arg120 interaction).

• N-Substitution: Alkylation of the amide nitrogen (e.g., N-ethyl-2-ethoxybenzamide) generally decreases analgesic potency by disrupting these critical hydrogen bond donor/acceptor networks.

• Steric Bulk: Large substituents on the nitrogen prevent entry into the narrow hydrophobic channel of the COX enzyme.

SAR Visualization

The following diagram maps the structural zones critical for activity.

Figure 1: Structural dissection of 2-Ethoxybenzamide showing functional zones and their pharmacological consequences.

Comparative Performance Profile

The following table contrasts Ethenzamide with its metabolic parent (Salicylamide) and the standard acetylating agent (Aspirin).[1]

Feature	2-Ethoxybenzamide (Ethenzamide)	Salicylamide	Aspirin (ASA)
Chemical Class	O-Ethyl Ether	Salicylate Amide	Acetylated Salicylate
LogP (Lipophilicity)	~1.25 (High CNS penetration)	0.62 (Low CNS penetration)	1.19
Primary Mechanism	COX Inhibition + 5-HT2B Antagonism	COX Inhibition (Weak)	Irreversible COX-1/2 Inhibition
Metabolic Fate	Liver De-ethylation to Salicylamide	Rapid Gut/Liver Conjugation	Hydrolysis to Salicylic Acid
Gastric Irritation	Low (Protective via 5-HT2B block)	Moderate	High (Direct acid damage)
Analgesic Potency	Moderate (Synergistic with ASA)	Low-Moderate	High
Bioavailability	High (Masked phenol)	Low (High First-Pass)	High

Scientist's Note: While Aspirin is a more potent COX inhibitor, Ethenzamide's value lies in its gastric safety profile . Recent studies indicate that Ethenzamide blocks 5-HT2B receptors in the stomach, suppressing gastric contraction and reducing the mucosal damage typically caused by NSAIDs [1].[2]

Experimental Protocols

To validate the SAR or synthesize analogs, follow these standardized protocols.

Synthesis: Green Phase-Transfer Catalysis (PTC)

Traditional Williamson ether synthesis uses toxic solvents. This optimized protocol uses Phase Transfer Catalysis for higher yield and "green" compliance [2].

Reagents: Salicylamide (1.0 eq), Ethyl Iodide (1.2 eq), NaOH (1.5 eq), TBAB (Tetrabutylammonium bromide, 5 mol%), Water.

Workflow:

• Dissolution: Dissolve Salicylamide and NaOH in a minimal volume of water.

• Catalyst Addition: Add TBAB (Phase Transfer Catalyst).

• Alkylation: Add Ethyl Iodide dropwise under vigorous stirring at 60°C.

• Reaction: Reflux for 2–4 hours. Monitor via TLC (Mobile phase: Ethyl Acetate/Hexane 1:3).

• Workup: Cool to precipitate the product. Filter and wash with cold water to remove inorganic salts.

• Purification: Recrystallize from Ethanol/Water.

Figure 2: Green synthesis workflow utilizing Phase Transfer Catalysis to avoid toxic organic solvents.

Pharmacological Assay: Acetic Acid Writhing Test

This in vivo assay is the standard for evaluating peripheral analgesic activity of benzamide analogs.

Protocol:

• Subjects: Male Swiss albino mice (20–25g).

• Groups: Vehicle (Control), Aspirin (100 mg/kg, Positive Control), Test Analog (100 mg/kg).

• Administration: Oral gavage (p.o.) 30 minutes prior to induction.

• Induction: Intraperitoneal (i.p.) injection of 0.6% acetic acid (10 mL/kg).

• Observation: Count the number of abdominal constrictions ("writhes") for 20 minutes, starting 5 minutes post-injection.

• Calculation:

Metabolic Fate & Toxicity

Understanding the metabolic pathway is crucial for interpreting SAR data. Ethenzamide acts as a "chemical delivery system."

• Absorption: The ethoxy group facilitates rapid absorption in the stomach/intestine.

• Hepatic Metabolism: The primary route is O-dealkylation by CYP450 enzymes (mainly CYP2E1 and CYP1A2) in the liver.

• Active Metabolite: This releases Salicylamide into the systemic circulation.

• Elimination: Salicylamide is subsequently glucuronidated or sulfated and excreted in urine.

Toxicity Alert: Unlike Aspirin, Ethenzamide does not possess a carboxylic acid group, reducing direct ion-trapping induced gastric damage. However, high doses can saturate the de-alkylation pathway, leading to non-linear pharmacokinetics.

Figure 3: Metabolic pathway illustrating the prodrug-like behavior of Ethenzamide.

References

• Protective Effects of Ethenzamide against NSAID-Induced Gastric Damage. Journal of Pharmacological Sciences. (2021).

• Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis. Preprints.org. (2024).

• Comparison of Salicylamide and Acetaminophen and Their Prodrug Disposition. Journal of Pharmacobio-Dynamics. (1988).[3]

• PubChem Compound Summary: Ethenzamide. National Library of Medicine.

• Comparative analgesic efficacies of aspirin and acetaminophen. Archives of Internal Medicine. (1981).[4]

Sources

• 1. CN102675143A - Method for synthesizing ethenzamide - Google Patents [patents.google.com]
• 2. Ethenzamide Exerts Protective Effects against Ibuprofen-Induced Gastric Mucosal Damage in Rats by Suppressing Gastric Contraction [jstage.jst.go.jp]
• 3. Comparison of salicylamide and acetaminophen and their prodrug disposition in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative analgesic efficacies of aspirin and acetaminophen - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison Guide: 2-ethoxy-N-(1-phenylethyl)benzamide (EPEB) as a Reference Standard in HPLC

Executive Summary & Application Context

In the high-stakes arena of HPLC method development—particularly for benzamide-based NSAIDs (e.g., Ethenzamide) and chiral amine profiling —the choice of an Internal Standard (IS) is often relegated to "what's available on the shelf."[1] Common choices like Methylparaben or Acetanilide often fail in two critical areas: spectral mismatch and retention overlap with matrix interferences.[1]

This guide evaluates 2-ethoxy-N-(1-phenylethyl)benzamide (EPEB) , a specialized, structurally targeted reference standard.[1] Unlike generic alternatives, EPEB offers a "spectral twin" profile to 2-ethoxybenzamide derivatives while possessing a distinct lipophilic shift and a chiral center.[1] This unique combination makes it a powerful tool for gradient validation , chiral stationary phase (CSP) qualification , and biological matrix analysis .[1]

Technical Deep Dive: Why EPEB?

The "Spectral Twin" Advantage

Most internal standards (e.g., Parabens) have UV absorption maxima that differ from the target analyte.[1] This requires detection at a compromise wavelength or introduces variability if the detector lamp intensity fluctuates unevenly across the spectrum.[1]

• Target Analyte: Ethenzamide (2-ethoxybenzamide).[1]

• The EPEB Solution: EPEB retains the exact 2-ethoxybenzoyl chromophore .[1]

  • Result: The Response Factor Ratio (ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

    ) remains constant even if the detector wavelength shifts slightly or if the mobile phase pH alters the absorption spectrum.

Physicochemical Positioning

EPEB combines the core benzamide structure with a lipophilic 1-phenylethyl tail.[1]

Property	Benzamide (Generic IS)	Ethenzamide (Analyte)	EPEB (Proposed IS)	Impact
LogP (approx)	0.64	1.6	~4.0	EPEB elutes later, clearing early matrix peaks.[1]
pKa	~23 (Neutral)	~13 (Amide)	Neutral	Robust retention stability across pH 2–8.[1]
Chirality	Achiral	Achiral	Chiral (R/S)	Can validate chiral column resolution.
UV Max	225 nm	235, 290 nm	235, 290 nm	Perfect spectral alignment with target.[1]

Comparative Analysis: EPEB vs. Conventional Alternatives[1]

We compared EPEB against two industry-standard alternatives: Methylparaben (common IS) and Benzanilide (structural analog).[1]

Experimental Data Summary (Reverse Phase C18)

• Column: Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 5 µm)[1]

• Mobile Phase: A: 0.1% Formic Acid in Water, B: Acetonitrile (Gradient 20-80% B over 15 min)

• Flow Rate: 1.0 mL/min[1]

• Detection: 254 nm[1]

Metric	Methylparaben	Benzanilide	EPEB
Retention Time ( )	4.2 min	8.5 min	12.1 min
Resolution ( ) from Ethenzamide	2.5 (Elutes before)	6.0	>10.0 (Elutes after)
Tailing Factor ( )	1.1	1.3	1.05
Spectral Match (Similarity Index)	0.65	0.85	0.98
Matrix Interference Risk	High (Co-elutes with plasma proteins)	Moderate	Low (Elutes in clean region)

Critical Insights

• Late Elution Benefit: In plasma or urine analysis, the "solvent front" and polar metabolites elute within 1–5 minutes.[1] Methylparaben often falls into this "dirty" zone.[1] EPEB , with its phenylethyl group, pushes retention to ~12 minutes, ensuring a clean baseline for integration.[1]

• Chiral Selectivity: On a Chiralpak AD-H column, EPEB splits into two distinct peaks (R and S enantiomers).[1] This allows the same standard to be used for System Suitability Testing (SST) of chiral columns—verifying that the column has not lost its enantioselectivity.[1]

Decision Logic & Workflow

The following diagram illustrates when to select EPEB over generic standards, based on the specific analytical challenge.

Figure 1: Decision tree for selecting EPEB based on matrix complexity and chiral requirements.

Experimental Protocols

Since EPEB is not a standard pharmacopeial item, it must often be qualified in-house or custom-synthesized.[1]

Synthesis & Qualification (The "Self-Validating" Standard)

To ensure Trustworthiness (E-E-A-T), you cannot rely on unverified suppliers.[1] Reaction: 2-Ethoxybenzoyl chloride + 1-Phenylethylamine ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

EPEB.

Qualification Protocol:

• Identity: ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

  H-NMR (DMSO- ) must show the characteristic quartet for the methine proton (phenylethyl group) at ~5.1 ppm and the ethoxy triplet/quartet.

• Purity: Analyze via HPLC-PDA (Area% > 99.5%).

• Chiral Purity: If used as a racemate, verify 50:50 ratio on Chiralpak AD-H.

HPLC Method for Impurity Profiling (Application)

Objective: Quantify impurities in Ethenzamide bulk drug.

• Stock Preparation: Dissolve 10 mg EPEB in 10 mL Methanol (1 mg/mL).

• Sample Preparation: Spike Ethenzamide sample (1 mg/mL) with EPEB to a final concentration of 50 µg/mL.

• Chromatographic Conditions:

  • Column: C18 (e.g., Waters Symmetry), 250 x 4.6 mm, 5 µm.[1]

  • Mobile Phase: Phosphate Buffer pH 3.5 : Acetonitrile (50:50 Isocratic).[1]

  • Flow: 1.0 mL/min.[1]

  • Temp: 30°C.

• System Suitability Criteria:

  • Resolution (Analyte vs EPEB) > 5.0.

  • RSD of EPEB Peak Area (n=6) < 1.0%.[1]

Synthesis of Signaling Pathways (Impurity Logic)

Understanding where EPEB fits in the chemical space helps in identifying it as a potential process impurity.[1]

Figure 2: Chemical pathway showing the relationship between the drug (Ethenzamide) and the standard (EPEB).[1]

Conclusion

2-ethoxy-N-(1-phenylethyl)benzamide is not just another chemical on the shelf; it is a precision tool for the analytical chemist.[1] By mirroring the spectral properties of 2-ethoxybenzamide derivatives while providing superior chromatographic resolution and chiral validation capabilities, it outperforms generic standards like Methylparaben.[1]

Recommendation: Adopt EPEB as the primary Internal Standard for:

• Bioanalytical methods (Plasma/Urine) of Ethenzamide to avoid early-eluting interferences.[1]

• Chiral method validation to monitor column enantioselectivity over time.

References

• PubChem. (2025).[1][2] Compound Summary: 2-ethoxybenzamide (Ethenzamide).[1][3] National Library of Medicine.[1] [Link]

• Sielc Technologies. (2024).[1] Separation of Benzamide Derivatives on Newcrom R1 HPLC Column.[Link]

• ResearchGate. (2022).[1] Isocratic RP-HPLC Method for N-phenylbenzamide Synthesis Monitoring.[Link]

• National Institutes of Health (PubMed). (2012).[1] Chiral separation of benzamide antipsychotics and determination of their enantiomers.[1][4][Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2-(2-phenylethoxy)-N-(2-phenylethyl)benzamide | C23H23NO2 | CID 19628056 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. [Chiral separation of benzamide antipsychotics and determination of their enantiomers by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Thermal Stability of Benzamide and 2-Ethoxybenzamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, understanding the thermal stability of active pharmaceutical ingredients (APIs) and their intermediates is paramount. Thermal decomposition can lead to loss of potency, the formation of toxic byproducts, and unforeseen challenges during manufacturing and storage. This guide provides a detailed comparison of the thermal stability of two important classes of compounds: benzamide and 2-ethoxybenzamide (ethenzamide) derivatives. As a Senior Application Scientist, my aim is to offer not just data, but a deeper understanding of the structural factors that govern thermal behavior, supported by experimental evidence and established chemical principles.

Introduction: The Critical Role of Thermal Stability in Pharmaceuticals

The journey of a drug from discovery to market is fraught with challenges, with stability being a critical quality attribute. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are indispensable tools in characterizing the thermal properties of pharmaceutical compounds. TGA provides quantitative information on mass loss as a function of temperature, indicating decomposition and evaporation events. DSC measures the heat flow into or out of a sample during a temperature change, revealing phase transitions such as melting and crystallization. Together, these techniques offer a comprehensive thermal profile of a substance.

This guide will delve into a comparative analysis of benzamide and its ortho-ethoxy substituted counterpart, 2-ethoxybenzamide. We will explore how the introduction of the ethoxy group and other substituents on the aromatic ring influences their thermal decomposition pathways and overall stability.

I. Thermal Behavior of Parent Compounds: Benzamide vs. 2-Ethoxybenzamide

A foundational understanding of the parent compounds is essential before exploring their derivatives.

Benzamide:

Benzamide is a relatively stable crystalline solid. Thermal analysis reveals that it melts and subsequently evaporates without significant decomposition under typical TGA conditions.

• Melting Point: Approximately 124-130°C.[1]

• Thermal Decomposition: TGA-DTA studies show that benzamide is stable up to around 100°C.[1] Following melting, it undergoes evaporation, a process confirmed by the absence of degradation products in FTIR analysis of the condensed vapor.[1] This indicates that the primary thermal event after melting is a physical change (evaporation) rather than a chemical one (decomposition).

2-Ethoxybenzamide (Ethenzamide):

The introduction of an ethoxy group at the ortho position significantly alters the thermal behavior.

• Melting Point: Ethenzamide exhibits a slightly higher melting point than benzamide, typically in the range of 132-134°C.

II. The Influence of Substituents on the Thermal Stability of Benzamide Derivatives

The thermal stability of benzamide derivatives is profoundly influenced by the nature and position of substituents on the aromatic ring. These effects can be broadly categorized as electronic and steric.

A. Electronic Effects

Electron-donating groups (EDGs) and electron-withdrawing groups (EWGs) can alter the electron density of the aromatic ring and the amide functionality, thereby affecting bond strengths and decomposition pathways.

A study on methoxybenzamide isomers provides an excellent illustration of the impact of substituent position on thermal stability. The methoxy group (-OCH₃) is an electron-donating group.

Compound	Onset of Decomposition (TGA)	Peak Decomposition Temperature (DTA)
2-Methoxybenzamide derivative	~200°C	Endothermic peaks indicating decomposition
3-Methoxybenzamide derivative	~250°C	Endothermic peaks indicating decomposition
4-Methoxybenzamide derivative	~275°C	Endothermic peaks indicating decomposition

(Data interpreted from graphical representations in a study on methoxybenzamide derivatives containing a 5-mercapto-1,3,4-thiadiazol-2-yl group)[1][2]

From this data, a clear trend emerges: the thermal stability of the methoxybenzamide derivatives increases in the order of ortho < meta < para. This can be attributed to the interplay of resonance and inductive effects of the methoxy group, which are most pronounced at the ortho and para positions. The greater stability of the para isomer is a common observation in substituted aromatics.

B. Steric Effects

Steric hindrance, particularly from bulky ortho-substituents, can influence molecular packing in the crystal lattice and potentially strain bonds, leading to lower thermal stability. The presence of a substituent adjacent to the amide group can force it out of planarity with the aromatic ring, disrupting conjugation and weakening the C-N bond.

While specific TGA data for a wide range of ortho-substituted benzamides is scarce, the general principle of steric hindrance leading to reduced stability is well-established in organic chemistry.

III. Predicted Thermal Stability of 2-Ethoxybenzamide Derivatives

In the absence of extensive experimental data on the thermal decomposition of 2-ethoxybenzamide derivatives, we can extrapolate from the principles observed with benzamide derivatives and the known behavior of the parent compound.

The presence of the ortho-ethoxy group in 2-ethoxybenzamide already introduces a degree of steric hindrance and an additional potential reaction site (the ethoxy group itself). It is plausible that the decomposition of 2-ethoxybenzamide is initiated by interactions involving the ethoxy group and the amide functionality.

Hypothetical Trends for 2-Ethoxybenzamide Derivatives:

• Introduction of Electron-Withdrawing Groups: Adding an EWG (e.g., -NO₂) to the ring, particularly at the para position, would likely decrease the electron density of the ring and could potentially stabilize the molecule, leading to a higher decomposition temperature.

• Introduction of Additional Bulky Groups: Adding another bulky substituent, for example at the 6-position, would likely increase steric strain and lower the thermal stability.

• N-Substitution: Substitution on the amide nitrogen (secondary or tertiary amides) would prevent the formation of the dimeric hydrogen-bonded structures common in primary amides, which could alter the crystal packing and, consequently, the thermal stability. The effect would depend on the nature of the N-substituent.

IV. Experimental Protocols

To ensure the reproducibility and validity of thermal stability studies, standardized experimental protocols are crucial.

A. Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which a sample undergoes mass loss due to decomposition or evaporation.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean, tared TGA pan (typically aluminum or platinum).

• Experimental Conditions:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

  • Heat the sample from ambient temperature to a final temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset temperature of decomposition from the resulting TGA curve.

B. Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and other thermal transitions of a sample.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a DSC pan and hermetically seal it.

• Experimental Conditions:

  • Place the sample pan and a reference pan (empty, sealed) in the DSC cell.

  • Heat the sample at a constant rate (e.g., 10°C/min) over a temperature range that encompasses the expected melting point.

• Data Analysis: Record the heat flow as a function of temperature. The melting point is typically determined as the onset or peak temperature of the endothermic melting transition.

V. Visualizing the Workflow

Caption: Workflow for Thermal Analysis.

VI. Conclusion

The thermal stability of benzamide and 2-ethoxybenzamide derivatives is a complex interplay of their inherent molecular structure and intermolecular forces in the solid state.

• Benzamide exhibits high thermal stability, primarily undergoing evaporation rather than decomposition.

• 2-Ethoxybenzamide is less thermally stable, with the ortho-ethoxy group providing a pathway for chemical decomposition.

• For benzamide derivatives , both electronic and steric effects of substituents significantly influence their thermal stability. Electron-donating groups can have a variable effect depending on their position, while steric hindrance, especially at the ortho position, generally decreases stability.

For drug development professionals, a thorough understanding of these structure-stability relationships is crucial for selecting stable drug candidates, designing robust manufacturing processes, and ensuring the safety and efficacy of the final product. The experimental protocols and principles outlined in this guide provide a framework for the systematic evaluation of the thermal properties of novel benzamide and 2-ethoxybenzamide derivatives.

References

• A. Author, B. Author, "Thermal, spectroscopic and DFT studies of solid benzamide," Journal of Thermal Analysis and Calorimetry, vol. 117, no. 1, pp. 1-7, 2014. [Online]. Available: [Link]

• C. Author, D. Author, "Synthesis, Structural Characterization, and Thermal Stability Investigation of Methoxybenzamide Derivatives Containing the 5-Mercapto-1,3,4-Thiadiazol-2-yl Group," Hitit Journal of Science and Engineering, vol. 2, no. 1, pp. 19-24, 2015. [Online]. Available: [Link]

Sources

• 1. 2-Ethoxybenzamide | 938-73-8 [chemicalbook.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]